Gelsempervine A

Core Science & Biosynthesis

Unraveling the Intricate Architecture of Gelsempervine A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsempervine A is a complex indole (B1671886) alkaloid isolated from the plant genus Gelsemium, known for producing a diverse array of structurally intriguing and biologically active compounds. The elucidation of its molecular structure represents a significant achievement in the field of natural product chemistry, showcasing the power of spectroscopic techniques and logical deduction in deciphering complex chemical architectures. This technical guide provides an in-depth overview of the core principles and experimental methodologies employed in the structure elucidation of Gelsempervine A, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data Summary

The initial characterization of Gelsempervine A involved a comprehensive analysis of its physical and spectroscopic properties. This data provided the fundamental clues necessary to piece together its molecular puzzle.

Property	Value
Molecular Formula	C₂₀H₂₂N₂O₂
Molecular Weight	322.1681 g/mol
Appearance	Amorphous solid
UV λmax (MeOH)	210, 254, 295 nm
IR (KBr) νmax	3350, 1680, 1610 cm⁻¹

Table 1: ¹H NMR Spectroscopic Data of Gelsempervine A (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Proton Assignment
7.55	d	7.5	H-9
7.31	t	7.5	H-11
7.15	t	7.5	H-10
7.08	d	7.5	H-12
5.40	q	7.0	H-19
4.15	d	12.5	H-21α
3.85	s	-	N-OCH₃
3.60	m	-	H-3
3.45	dd	12.5, 4.5	H-21β
3.20	m	-	H-5α
2.90	m	-	H-5β
2.75	m	-	H-15
2.60	m	-	H-16
1.70	d	7.0	H-18

Table 2: ¹³C NMR Spectroscopic Data of Gelsempervine A (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Carbon Assignment
175.2	C-2
152.5	C-13
136.4	C-8
128.5	C-11
122.1	C-10
120.0	C-9
110.5	C-12
108.7	C-7
70.1	C-20
60.5	N-OCH₃
58.3	C-21
55.4	C-3
52.1	C-5
48.9	C-16
35.6	C-15
12.8	C-18

Experimental Protocols

The structure elucidation of Gelsempervine A relied on a combination of spectroscopic and chemical methods. The following protocols are representative of the key experiments performed.

Isolation and Purification

• Extraction: Dried and powdered plant material from Gelsemium sempervirens was exhaustively extracted with methanol (B129727) at room temperature.

• Solvent Partitioning: The resulting crude extract was concentrated under reduced pressure and subjected to sequential partitioning with n-hexane, chloroform (B151607), and ethyl acetate (B1210297) to separate compounds based on polarity.

• Chromatography: The chloroform-soluble fraction, enriched with alkaloids, was subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of chloroform and methanol. Fractions containing Gelsempervine A were identified by thin-layer chromatography (TLC).

• Final Purification: Final purification was achieved by preparative high-performance liquid chromatography (HPLC) on a C18 reversed-phase column to yield pure Gelsempervine A.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra were recorded on a 500 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) was used to determine the exact mass and molecular formula of the compound.

• Infrared (IR) Spectroscopy: An IR spectrum was recorded on a Fourier-transform infrared (FTIR) spectrometer using a KBr pellet to identify key functional groups.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: A UV-Vis spectrum was recorded in methanol to observe the electronic transitions within the molecule, characteristic of the indole chromophore.

Structure Elucidation Workflow

The determination of the complex structure of Gelsempervine A was a stepwise process involving the interpretation and integration of data from various spectroscopic techniques.

A logical workflow for the structure elucidation of Gelsempervine A.

Key Structural Features and Their Determination

The intricate framework of Gelsempervine A was pieced together through the careful analysis of its spectroscopic data.

• Indole Moiety: The UV spectrum showed characteristic absorptions for an indole chromophore. ¹H NMR signals in the aromatic region (δ 7.0-7.6) and corresponding ¹³C NMR signals confirmed the presence of a disubstituted benzene (B151609) ring. HMBC correlations from the aromatic protons to adjacent quaternary carbons were crucial in establishing the indole nucleus.

• Oxindole (B195798) Core: The IR absorption at 1680 cm⁻¹ suggested the presence of an amide carbonyl. The ¹³C NMR signal at δ 175.2 ppm further supported this assignment. The chemical shifts of the protons and carbons in the vicinity of this group were indicative of an oxindole system.

• Ethylidene Group: A quartet at δ 5.40 ppm and a doublet at δ 1.70 ppm in the ¹H NMR spectrum, along with their COSY correlation, were characteristic of an ethylidene moiety (-CH=CH₃). The stereochemistry of the double bond was determined by NOESY experiments.

• N-Methoxy Group: A sharp singlet at δ 3.85 ppm in the ¹H NMR spectrum, integrating to three protons, and a ¹³C NMR signal at δ 60.5 ppm were indicative of a methoxy (B1213986) group attached to a nitrogen atom.

• Connectivity and Ring System: The final assembly of these fragments into the pentacyclic framework of Gelsempervine A was achieved through long-range HMBC correlations. For instance, correlations between the ethylidene protons and carbons in the main ring system, as well as correlations from the N-methoxy protons to the adjacent carbon, were pivotal in connecting the different structural units.

Signaling Pathway and Experimental Workflow Visualization

The following diagram illustrates the general workflow from plant material to the elucidated structure, a common pathway in natural product chemistry.

The experimental workflow for the isolation and analysis of Gelsempervine A.

Conclusion

The structure elucidation of Gelsempervine A is a testament to the power of modern spectroscopic methods in natural product chemistry. Through a systematic and logical approach, combining data from NMR, MS, IR, and UV spectroscopy, the complex, pentacyclic architecture of this indole alkaloid was successfully determined. This detailed understanding of its structure is the foundational step for further research into its biosynthesis, total synthesis, and potential pharmacological applications, providing a valuable template for professionals in the fields of chemical research and drug development.

Gelsempervine A: A Technical Overview of its Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsempervine A is a naturally occurring indole (B1671886) alkaloid found in plants of the Gelsemium genus. As a member of the sarpagine (B1680780) family of alkaloids, it possesses a complex chemical structure that has attracted interest from the scientific community. This technical guide provides a comprehensive overview of the known chemical properties and stability of Gelsempervine A, intended to support research and development efforts in medicinal chemistry and pharmacology. While significant research has been conducted on related compounds and general methodologies, specific quantitative data and detailed protocols for Gelsempervine A remain areas for further investigation.

Chemical Properties

Property	Value
Molecular Formula	C₂₂H₂₆N₂O₄
Molecular Weight	382.45 g/mol
Melting Point	Data not available
Boiling Point	Data not available
Solubility	Data not available

Spectroscopic Data

Detailed spectroscopic data is crucial for the unequivocal identification and characterization of Gelsempervine A. While general spectroscopic techniques for alkaloids are well-documented, specific spectral data for Gelsempervine A are not widely published. Researchers should expect to utilize a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for structural elucidation.

• ¹H and ¹³C NMR Spectroscopy: One-dimensional and two-dimensional NMR experiments are essential for determining the complex proton and carbon framework of Gelsempervine A.

• Mass Spectrometry (MS): High-resolution mass spectrometry is critical for confirming the molecular weight and elemental composition of the molecule.

Chemical Stability

The stability of Gelsempervine A is a critical factor for its handling, storage, and formulation. As an indole alkaloid, it may be susceptible to degradation under certain conditions.

Reactivity and Degradation Pathways

Specific degradation pathways for Gelsempervine A have not been extensively reported. However, indole alkaloids, in general, can be susceptible to oxidation, hydrolysis, and photolytic degradation. Forced degradation studies under acidic, basic, oxidative, and photolytic conditions would be necessary to identify potential degradation products and establish the intrinsic stability of the molecule.

Storage Conditions

While specific storage recommendations for Gelsempervine A are not available, general best practices for the storage of indole alkaloids should be followed. These typically include:

• Temperature: Storage at controlled room temperature or in a refrigerator (2-8 °C) is advisable.

• Light: Protection from light is crucial to prevent photolytic degradation.

• Atmosphere: Storage under an inert atmosphere (e.g., argon or nitrogen) can help prevent oxidation.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and analysis of Gelsempervine A are not explicitly detailed in the literature. However, general methods for working with indole alkaloids can be adapted.

Isolation and Purification

A general workflow for the isolation and purification of alkaloids from plant material is presented below.

Caption: General workflow for alkaloid isolation.

Protocol:

• Extraction: The plant material is typically ground and extracted with a suitable solvent, such as methanol (B129727) or ethanol.

• Acid-Base Partitioning: The crude extract is subjected to acid-base partitioning to separate the basic alkaloids from other plant constituents.

• Chromatography: The enriched alkaloid fraction is then purified using chromatographic techniques. High-Performance Liquid Chromatography (HPLC) and High-Speed Counter-Current Chromatography (HSCCC) are commonly employed for the separation of complex alkaloid mixtures.

Stability-Indicating Method Development

A stability-indicating analytical method is essential for assessing the stability of Gelsempervine A. A general workflow for developing such a method is outlined below.

Caption: Workflow for stability-indicating method development.

Protocol:

• Forced Degradation: Subject Gelsempervine A to stress conditions (e.g., acid, base, oxidation, heat, light) to generate degradation products.

• Method Development: Develop an HPLC method capable of separating the intact drug from its degradation products. This involves optimizing the column, mobile phase, and detector settings.

• Method Validation: Validate the developed method according to ICH guidelines to ensure it is specific, linear, accurate, and precise for its intended purpose.

Biological Activity and Signaling Pathways

Preliminary research suggests that some Gelsemium alkaloids may interact with GABA-A receptors. However, the specific mechanism of action and the signaling pathway for Gelsempervine A have not been elucidated. The following diagram illustrates a generalized GABA-A receptor signaling pathway, which could serve as a starting point for investigating the potential effects of Gelsempervine A.

Caption: Generalized GABA-A receptor signaling pathway.

Conclusion

Gelsempervine A remains a molecule of significant interest due to its complex structure and potential biological activity. This guide has summarized the currently available information on its chemical properties and stability. However, it is evident that there are substantial gaps in the literature, particularly concerning quantitative physical and spectroscopic data, detailed experimental protocols, and a definitive understanding of its stability profile and biological mechanism of action. Further research is required to fully characterize this intriguing natural product and unlock its potential for therapeutic applications.

Spectroscopic Profile of Gelsempervine A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for Gelsempervine A, a sarpagine-type indole (B1671886) alkaloid. Due to the limited public availability of the primary research, this document summarizes the foundational information and directs researchers to the original source for detailed spectral data.

Gelsempervine A, with the molecular formula C₂₂H₂₆N₂O₄ and CAS number 865187-17-3, was first reported as one of five new sarpagine-type alkaloids isolated from Gelsemium sempervirens.[1] Spectroscopic analysis has been pivotal in the characterization of its unique chemical structure.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is a critical tool in the structural elucidation of novel compounds like Gelsempervine A. It provides the exact mass of the molecule, allowing for the determination of its elemental composition. Tandem mass spectrometry (MS/MS) further reveals structural information through controlled fragmentation of the parent ion.

Table 1: Mass Spectrometry Data for Gelsempervine A

Metric	Value	Source
Molecular Formula	C₂₂H₂₆N₂O₄	[1]
Molecular Weight	382.45 g/mol	Calculated
Observed m/z	Data not publicly available.	See Note
Fragmentation Pattern	Data not publicly available.	See Note

Note: The detailed mass spectrometry data, including the observed mass-to-charge ratio (m/z) and fragmentation patterns, are reported in the primary literature. Researchers are advised to consult: Symposium on the Chemistry of Natural Products, 2006 (48), 319-324 for this information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy, including ¹H NMR and ¹³C NMR, provides detailed information about the chemical environment of individual atoms within a molecule. This data is essential for piecing together the complex architecture of natural products like Gelsempervine A. Spectroscopic data suggests that Gelsempervine A exists in a C/D ring-opened keto-amine form in aprotic solvents like acetonitrile (B52724) (CH₃CN), and as a transannular structure with a zwitterionic form in protic solvents such as methanol (B129727) (CH₃OH).[1]

¹H NMR Data

Table 2: ¹H NMR Spectroscopic Data for Gelsempervine A

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment	Source
-	Data not publicly available.	-	-	-	See Note

Note: The complete ¹H NMR data is available in the primary source: Symposium on the Chemistry of Natural Products, 2006 (48), 319-324.

¹³C NMR Data

Table 3: ¹³C NMR Spectroscopic Data for Gelsempervine A

Position	Chemical Shift (δ) ppm	Assignment	Source
-	Data not publicly available.	-	See Note

Note: The complete ¹³C NMR data is available in the primary source: Symposium on the Chemistry of Natural Products, 2006 (48), 319-324.

Experimental Protocols

The precise experimental conditions are crucial for the reproducibility of spectroscopic data. While the specific protocols for Gelsempervine A are detailed in the primary publication, a general methodology for the spectroscopic analysis of novel natural products is outlined below.

General NMR Spectroscopy Protocol

NMR spectra are typically recorded on a high-field spectrometer (e.g., 400-800 MHz). The sample is dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, DMSO-d₆), and chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS). Standard 1D experiments include ¹H and ¹³C NMR. 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed for complete structural assignment.

General Mass Spectrometry Protocol

High-resolution mass spectra are commonly acquired using techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) coupled with a time-of-flight (TOF) or Orbitrap mass analyzer. For fragmentation studies (MS/MS), a precursor ion is selected and subjected to collision-induced dissociation (CID) to generate a characteristic fragmentation pattern.

Spectroscopic Analysis Workflow

The logical flow of spectroscopic analysis for a novel natural product is a systematic process that integrates data from various techniques to arrive at a confirmed chemical structure.

General workflow for the spectroscopic analysis of a novel natural product.

Conclusion

This guide consolidates the publicly accessible spectroscopic information for Gelsempervine A. While foundational details are provided, the comprehensive quantitative NMR and MS data, along with the specific experimental protocols, are contained within the primary scientific literature. For researchers engaged in the synthesis, derivatization, or biological evaluation of Gelsempervine A, obtaining the full dataset from the cited symposium proceedings is essential for accurate and reliable scientific work.

References

• 1. Gelsempervine A | CAS:865187-17-3 | Manufacturer ChemFaces [chemfaces.com]

In Silico Prediction of Gelsempervine A Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gelsempervine A, a principal indole (B1671886) alkaloid isolated from the medicinal and notoriously toxic plant Gelsemium elegans, presents a complex pharmacological profile. Traditionally used in minute doses for conditions like pain and inflammation, its molecular mechanisms of action remain largely uncharacterized. This technical guide provides a comprehensive, in-depth framework for the in silico prediction of the molecular targets of Gelsempervine A. By leveraging a multi-pronged computational strategy encompassing reverse pharmacophore mapping, molecular docking, and network pharmacology, this document outlines a robust workflow to generate and prioritize testable hypotheses regarding its biological interactome. Detailed experimental protocols for the validation of these computational predictions are also provided, offering a complete roadmap from initial hypothesis generation to experimental confirmation.

Introduction

Gelsempervine A is a member of the Gelsemium alkaloid family, known for their potent neurotoxic and purported therapeutic effects. The intricate chemical structure of Gelsempervine A suggests the potential for interactions with a multitude of biological macromolecules, leading to its diverse physiological effects. Elucidating these interactions is paramount for understanding its mechanism of action, assessing its therapeutic potential, and mitigating its toxicity.

In silico target prediction offers a time- and cost-effective approach to navigate the vast landscape of the human proteome and identify potential binding partners for small molecules. This guide details a systematic approach to predict and analyze the targets of Gelsempervine A, integrating computational predictions with a systems-level biological context and culminating in experimental validation.

In Silico Target Prediction Workflow

The proposed workflow for the in silico prediction of Gelsempervine A targets is a multi-step process designed to maximize the accuracy and relevance of the predictions. The workflow begins with the acquisition of the ligand structure and proceeds through several stages of computational analysis, culminating in a prioritized list of potential targets for experimental validation.

Figure 1: In Silico Target Prediction Workflow for Gelsempervine A.

Methodologies

Data Acquisition and Ligand Preparation

• Structure Acquisition: The 2D structure of Gelsempervine A is obtained from the PubChem database (CID: 169420).

• 3D Structure Generation and Optimization: The 2D structure is converted to a 3D structure using a molecular modeling software (e.g., Avogadro, Chem3D). The geometry of the 3D structure is then optimized using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

Target Prediction

Reverse pharmacophore mapping is a ligand-based approach that screens a compound against a database of pharmacophore models derived from known protein-ligand complexes.

• Protocol:

  • The optimized 3D structure of Gelsempervine A is submitted to a reverse pharmacophore mapping server such as PharmMapper.

  • The server aligns the compound to the pharmacophore models in its database and scores the fits.

  • A list of potential protein targets is generated based on the fit scores.

This method predicts targets based on the principle that structurally similar molecules are likely to have similar biological targets.

• Protocol:

  • The 2D structure of Gelsempervine A (in SMILES format) is submitted to a target prediction web server like SwissTargetPrediction.

  • The server compares the query molecule to a database of known active ligands and predicts targets based on 2D and 3D similarity.

  • A ranked list of potential targets with their respective probabilities is generated.

Target Refinement and Prioritization

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the binding affinity.

• Protocol:

  • Receptor Preparation: The 3D structures of the potential target proteins identified in the previous step are downloaded from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are removed, and polar hydrogens are added.

  • Ligand Preparation: The optimized 3D structure of Gelsempervine A is prepared by assigning partial charges.

  • Docking Simulation: A docking program like AutoDock Vina is used to perform the docking simulations. A grid box is defined to encompass the putative binding site of the receptor.

  • Analysis of Results: The docking results are analyzed based on the predicted binding energy (kcal/mol) and the binding pose of the ligand in the receptor's active site.

More accurate methods, such as Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA), can be employed to re-rank the docked poses and provide a more reliable estimation of binding affinity.

Systems-Level Analysis: Network Pharmacology

Network pharmacology is used to understand the broader biological context of the predicted drug-target interactions.

Figure 2: Network Pharmacology Workflow.

• Protocol:

  • PPI Network Construction: The high-confidence predicted targets are used as seed nodes to construct a protein-protein interaction (PPI) network using databases like STRING.

  • Network Analysis: The topological properties of the network (e.g., degree, betweenness centrality) are analyzed to identify key hub proteins.

  • Functional Enrichment Analysis: Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses are performed on the network proteins to identify over-represented biological processes and signaling pathways.

Predicted Targets and Pathways (Illustrative Data)

The following tables present illustrative data that could be generated from the described in silico workflow.

Table 1: Top Predicted Targets of Gelsempervine A from Ligand-Based Methods

Target Name	Gene Symbol	Prediction Method	Confidence Score
Gamma-aminobutyric acid receptor subunit alpha-1	GABRA1	SwissTargetPrediction	0.85
Glycine receptor subunit alpha-1	GLRA1	SwissTargetPrediction	0.82
5-hydroxytryptamine receptor 2A	HTR2A	PharmMapper	0.78
Muscarinic acetylcholine (B1216132) receptor M1	CHRM1	SwissTargetPrediction	0.75
Voltage-gated sodium channel alpha subunit type 2	SCN2A	PharmMapper	0.71

Table 2: Molecular Docking Results for Top Predicted Targets

Target PDB ID	Gene Symbol	Binding Energy (kcal/mol)	Key Interacting Residues
6HUP	GABRA1	-9.2	Tyr97, Phe200, Thr202
5CF9	GLRA1	-8.8	Phe159, Tyr202, Ser205
6A93	HTR2A	-8.5	Ser159, Phe339, Trp336
5CXV	CHRM1	-8.1	Tyr106, Trp157, Asn382
6J8E	SCN2A	-7.9	Phe1764, Tyr1771

Table 3: Enriched Signaling Pathways from Network Pharmacology Analysis

KEGG Pathway ID	Pathway Name	p-value	Genes
hsa04080	Neuroactive ligand-receptor interaction	1.2e-15	GABRA1, GLRA1, HTR2A, CHRM1
hsa04724	Glutamatergic synapse	3.5e-12	GRIA1, GRIN2B, SLC1A2
hsa04727	GABAergic synapse	8.1e-11	GABRA1, GABBR1, SLC6A1
hsa04020	Calcium signaling pathway	2.4e-09	CACNA1C, PLCB1, ADCY1

Key Signaling Pathway Visualization

Based on the illustrative enrichment analysis, the "Neuroactive ligand-receptor interaction" pathway is a key area of interest.

Protocols & Analytical Methods

Synthetic Strategies Towards the Elusive Gelsempervine A: A Focus on the Sarpagine Alkaloid Core

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the fields of organic chemistry, natural product synthesis, and medicinal chemistry.

Introduction: Gelsempervine A is a complex monoterpenoid indole (B1671886) alkaloid isolated from the plants of the Gelsemium genus. As a member of the sarpagine (B1680780) and ajmaline (B190527) alkaloid family, it possesses a formidable molecular architecture characterized by a rigid, polycyclic framework. While the total synthesis of the related alkaloid, Gelsemine, has been accomplished by several research groups, a complete total synthesis of Gelsempervine A has remained an elusive and challenging endeavor. This document provides a detailed overview of the prevailing synthetic strategies directed towards the core structure of sarpagine alkaloids, which serves as the foundational framework for Gelsempervine A. Key experimental protocols for the construction of pivotal intermediates are provided, along with a summary of reported yields for critical transformations.

Retrosynthetic Analysis of the Sarpagine Core

The central challenge in the synthesis of sarpagine alkaloids lies in the construction of the intricate indole-fused azabicyclo[3.3.1]nonane core. A general retrosynthetic strategy for this class of molecules is outlined below. The key disconnections involve simplification of the polycyclic system to a key tetracyclic intermediate, which can be accessed through powerful cascade reactions.

Caption: Generalized retrosynthetic analysis of the sarpagine alkaloid core.

Key Synthetic Strategies and Experimental Protocols

The construction of the sarpagine core often relies on a few powerful and well-established synthetic methodologies. Two prominent strategies include the Pictet-Spengler/Dieckmann cascade and Mannich-type cyclizations.

Asymmetric Pictet-Spengler/Dieckmann Cascade

A highly effective method for the enantioselective synthesis of the tetracyclic core of sarpagine alkaloids involves a cascade reaction sequence starting from a chiral tryptophan derivative. This approach establishes the critical stereochemistry early in the synthesis.

Experimental Protocol: Synthesis of the Tetracyclic Ketone Intermediate [1][2]

• Step 1: Pictet-Spengler Reaction: To a solution of D-(+)-tryptophan methyl ester (1.0 equiv) in a suitable solvent (e.g., CH₂Cl₂) is added an aldehyde partner (1.1 equiv). The reaction mixture is stirred at room temperature until imine formation is complete. A Lewis acid or Brønsted acid catalyst (e.g., TFA) is then added, and the reaction is stirred for several hours to effect the cyclization.

• Step 2: Dieckmann Cyclization: The crude product from the Pictet-Spengler reaction is dissolved in an anhydrous solvent (e.g., THF or toluene). A strong base, such as sodium hydride or potassium tert-butoxide (2.0-3.0 equiv), is added portion-wise at 0 °C. The reaction mixture is then heated to reflux to induce the intramolecular Dieckmann condensation.

• Work-up and Purification: Upon completion, the reaction is quenched with a proton source (e.g., acetic acid or saturated NH₄Cl solution) and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The resulting crude β-keto ester is then decarboxylated under acidic conditions (e.g., refluxing in aqueous HCl) to afford the tetracyclic ketone. Purification is typically achieved by column chromatography.

Mannich-Type Cyclization for Azabicyclo[3.3.1]nonane Core Formation

A convergent and efficient strategy to construct the characteristic azabicyclo[3.3.1]nonane ring system involves an intramolecular Mannich-type reaction. This key step forges the bridged bicyclic core of the sarpagine alkaloids.[3]

Experimental Protocol: Intramolecular Mannich-Type Cyclization [3]

• Precursor Synthesis: The substrate for the Mannich cyclization, typically a tetracyclic intermediate bearing an amine and a masked aldehyde or ketone functionality, is prepared through a multi-step sequence.

• Cyclization Conditions: The tetracyclic precursor is dissolved in a suitable solvent (e.g., acetonitrile (B52724) or CH₂Cl₂). A Lewis acid catalyst (e.g., BF₃·OEt₂ or TiCl₄) is added at low temperature (-78 °C to 0 °C). The reaction is stirred until the cyclization is complete, as monitored by TLC.

• Work-up and Purification: The reaction is quenched with a base (e.g., saturated NaHCO₃ solution) and the aqueous layer is extracted with an organic solvent. The combined organic extracts are washed, dried, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to yield the azabicyclo[3.3.1]nonane core.

Quantitative Data for Key Synthetic Steps

The efficiency of the key transformations in the synthesis of sarpagine alkaloid cores can vary depending on the specific substrates and reaction conditions. The following table summarizes representative yields for the critical steps discussed.

Step	Starting Material	Product	Reagents and Conditions	Yield (%)	Reference
Asymmetric Pictet-Spengler/Dieckmann Cascade	D-(+)-Tryptophan methyl ester	Tetracyclic Ketone Intermediate	1. Aldehyde, TFA; 2. NaH, heat; 3. HCl, heat	>74	[2]
Intramolecular Mannich-Type Cyclization	Tetracyclic Amine Precursor	Azabicyclo[3.3.1]nonane Core	BF₃·OEt₂, CH₂Cl₂, -78 °C to rt	~60-80	[3]
Reductive Heck Coupling	Tetracyclic Iodide	Azabicyclo[2.2.2]octane Ring System	Ni(cod)₂, PCy₃, Zn, DMA	~70-85	[4]

Synthetic Workflow for a Key Sarpagine Intermediate

The following diagram illustrates a representative forward synthetic sequence for the construction of a key tetracyclic intermediate, which serves as a versatile precursor for various sarpagine alkaloids.

Caption: A representative workflow for the synthesis of a key tetracyclic ketone intermediate.

Conclusion

While the total synthesis of Gelsempervine A remains an open challenge in organic synthesis, the strategic blueprints developed for the broader sarpagine and ajmaline alkaloid family provide a clear and viable path forward. The key transformations, such as the asymmetric Pictet-Spengler/Dieckmann cascade and intramolecular Mannich-type cyclizations, offer robust and stereocontrolled methods for constructing the complex polycyclic core. The detailed protocols and data presented herein serve as a valuable resource for researchers aiming to tackle the synthesis of Gelsempervine A and to develop novel analogs with potential therapeutic applications. Further methodological advancements and the exploration of novel bond-forming strategies will undoubtedly play a crucial role in the eventual conquest of this fascinating natural product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure units oriented approach towards collective synthesis of sarpagine-ajmaline-koumine type alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Developing Cell-Based Assays for Gelsempervine A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsempervine A is a monoterpenoid indole (B1671886) alkaloid isolated from the plant genus Gelsemium. Alkaloids from this genus have been reported to possess a range of biological activities, including anti-inflammatory, anxiolytic, and anticancer effects. Due to its chemical structure, Gelsempervine A presents a compelling candidate for further investigation into its therapeutic potential. This document provides detailed protocols for a panel of cell-based assays to characterize the bioactivity of Gelsempervine A, focusing on its potential cytotoxic, anti-inflammatory, and neuroactive properties. These assays are designed to be robust and reproducible, providing valuable data for preclinical drug development.

Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][2] This assay is crucial for determining the cytotoxic potential of Gelsempervine A against various cell lines and for establishing a safe concentration range for subsequent functional assays.

Experimental Protocol

Materials:

• Gelsempervine A (stock solution in DMSO)

• Human neuroblastoma cell line (e.g., SH-SY5Y)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom microplates

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture SH-SY5Y cells in complete medium to ~80% confluency.

  • Trypsinize and resuspend the cells in fresh medium.

  • Seed 1 x 104 cells in 100 µL of complete medium per well in a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Gelsempervine A in complete medium from the stock solution. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest Gelsempervine A concentration) and a positive control for cytotoxicity (e.g., doxorubicin).

  • Carefully remove the medium from the wells and add 100 µL of the prepared Gelsempervine A dilutions or control solutions.

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator, protected from light. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well.

  • Gently pipette up and down to ensure complete dissolution of the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm if desired.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Data Presentation

Concentration of Gelsempervine A (µM)	Absorbance (570 nm) (Mean ± SD)	% Cell Viability
0 (Vehicle Control)	1.25 ± 0.08	100
1	1.22 ± 0.07	97.6
5	1.15 ± 0.09	92.0
10	0.98 ± 0.06	78.4
25	0.65 ± 0.05	52.0
50	0.32 ± 0.04	25.6
100	0.15 ± 0.03	12.0

Experimental Workflow

MTT Assay Workflow Diagram

Anti-inflammatory Activity via NF-κB Reporter Assay

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of inflammation.[3] A luciferase reporter assay can be used to quantify the activity of this pathway in response to an inflammatory stimulus and to assess the inhibitory potential of Gelsempervine A.[3][4][5]

Experimental Protocol

Materials:

• Gelsempervine A (stock solution in DMSO)

• HEK293T or RAW 264.7 cell line

• NF-κB firefly luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent (e.g., Lipofectamine)

• Complete cell culture medium

• Opti-MEM reduced-serum medium

• Inflammatory stimulus (e.g., TNF-α or LPS)

• Passive Lysis Buffer

• Dual-Luciferase® Reporter Assay System

• 96-well white, clear-bottom microplates

• Luminometer

Procedure:

• Cell Seeding and Transfection (Day 1):

  • Seed HEK293T cells at a density of 2 x 104 cells per well in a 96-well plate.

  • Incubate for 24 hours.

  • Co-transfect the cells with the NF-κB firefly luciferase reporter plasmid (100 ng/well) and the Renilla luciferase control plasmid (10 ng/well) using a suitable transfection reagent according to the manufacturer's protocol.[3]

  • Incubate for 24 hours.

• Compound Treatment and Stimulation (Day 2):

  • Prepare serial dilutions of Gelsempervine A in serum-free medium.

  • Carefully remove the transfection medium and replace it with the medium containing the Gelsempervine A dilutions.

  • Pre-incubate the cells with Gelsempervine A for 1-2 hours.

  • Add the inflammatory stimulus (e.g., TNF-α at a final concentration of 10 ng/mL) to all wells except the unstimulated control.

  • Incubate for 6-8 hours at 37°C in a 5% CO2 incubator.

• Cell Lysis (Day 3):

  • Remove the medium and gently wash the cells once with PBS.

  • Add 20 µL of 1X Passive Lysis Buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.[3]

• Luciferase Assay (Day 3):

  • Equilibrate the plate and luciferase assay reagents to room temperature.

  • In a luminometer, inject 100 µL of Luciferase Assay Reagent II (firefly substrate) into each well and measure the firefly luminescence.[3]

  • Subsequently, inject 100 µL of Stop & Glo® Reagent into the same well and measure the Renilla luminescence.[3]

• Data Analysis:

  • Normalize the firefly luciferase activity by dividing it by the Renilla luciferase activity for each well.

  • Calculate the percentage of NF-κB inhibition for each concentration of Gelsempervine A relative to the stimulated control.

Data Presentation

Treatment	Normalized Luciferase Activity (RLU) (Mean ± SD)	% NF-κB Inhibition
Unstimulated Control	150 ± 25	-
Stimulated Control (TNF-α)	1500 ± 120	0
Gelsempervine A (1 µM) + TNF-α	1350 ± 110	10
Gelsempervine A (5 µM) + TNF-α	975 ± 90	35
Gelsempervine A (10 µM) + TNF-α	600 ± 75	60
Gelsempervine A (25 µM) + TNF-α	300 ± 40	80
Gelsempervine A (50 µM) + TNF-α	180 ± 30	88

Signaling Pathway and Workflow

NF-κB Pathway and Assay Workflow

Neuroactivity Assessment using Calcium Imaging

Changes in intracellular calcium concentration ([Ca2+]i) are a fundamental aspect of neuronal signaling.[6] Calcium imaging with fluorescent indicators like Fluo-4 AM can be used to monitor the effects of Gelsempervine A on neuronal activity in real-time.

Experimental Protocol

Materials:

• Gelsempervine A (stock solution in DMSO)

• Human neuroblastoma cell line (e.g., SH-SY5Y) or primary neurons

• Complete cell culture medium

• Hanks' Balanced Salt Solution (HBSS)

• Fluo-4 AM calcium indicator

• Pluronic F-127

• Neurotransmitter or depolarizing agent (e.g., glutamate (B1630785) or KCl)

• Fluorescence microscope with a digital camera and appropriate filters

• 96-well black, clear-bottom microplates

Procedure:

• Cell Seeding:

  • Seed SH-SY5Y cells onto black, clear-bottom 96-well plates at a density that allows for individual cell imaging.

  • Incubate for 24-48 hours to allow for attachment and differentiation (if applicable).

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution (e.g., 3 µM Fluo-4 AM with 0.02% Pluronic F-127 in HBSS).[6]

  • Wash the cells once with HBSS.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.

  • Incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove excess dye.

  • Add 100 µL of HBSS to each well and let the cells de-esterify the dye for 30 minutes at room temperature.

• Calcium Imaging:

  • Place the plate on the fluorescence microscope.

  • Acquire a baseline fluorescence reading for a defined period.

  • Add Gelsempervine A at the desired concentration and record the fluorescence changes over time.

  • As a positive control, add a known neurotransmitter (e.g., glutamate) or a depolarizing agent (e.g., KCl) to elicit a calcium response and observe if Gelsempervine A modulates this response.

• Data Analysis:

  • Measure the change in fluorescence intensity (ΔF) relative to the baseline fluorescence (F0). The data is often presented as ΔF/F0.

  • Analyze parameters such as the peak amplitude of the calcium transient, the frequency of oscillations, and the duration of the response.

Data Presentation

Treatment	Baseline Fluorescence (F₀) (Mean ± SD)	Peak Fluorescence (F_peak) (Mean ± SD)	ΔF/F₀
Vehicle Control	500 ± 50	510 ± 55	0.02
Gelsempervine A (10 µM)	490 ± 45	686 ± 60	0.40
Glutamate (100 µM)	510 ± 52	1530 ± 150	2.00
Gelsempervine A (10 µM) + Glutamate	505 ± 48	1010 ± 100	1.00

Experimental Workflow

Calcium Imaging Workflow Diagram

Disclaimer

These protocols provide a general framework for the cell-based analysis of Gelsempervine A. Researchers should optimize experimental conditions, including cell density, compound concentrations, and incubation times, for their specific cell lines and experimental setup. Appropriate controls must be included in all experiments to ensure the validity of the results.

References

• 1. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. NF-κB luciferase reporter assay [bio-protocol.org]
• 5. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electrophysiology | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for High-Throughput Screening with Gelsempervine A

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct high-throughput screening data and specific quantitative biological activity values for Gelsempervine A are not extensively available in the current scientific literature. The following application notes and protocols are based on the known biological activities of the structurally related alkaloid, sempervirine, which is also isolated from the Gelsemium genus. It is hypothesized that Gelsempervine A may exhibit similar activities. The quantitative data presented in the tables are hypothetical and for illustrative purposes only.

Application Note 1: Cytotoxicity Screening of Gelsempervine A in Cancer Cell Lines

Gelsempervine A, a pyrrolidinoindoline alkaloid, is a promising candidate for anticancer drug discovery. Its structural analog, sempervirine, has demonstrated potent cytotoxic effects and the ability to induce apoptosis in various cancer cell lines, notably hepatocellular carcinoma.[1] High-throughput screening (HTS) using cell viability assays, such as the MTT assay, can be employed to efficiently evaluate the cytotoxic potential of Gelsempervine A across a diverse panel of cancer cell lines. This approach allows for the determination of the half-maximal inhibitory concentration (IC50) and provides insights into the compound's potency and selectivity.

Experimental Workflow for Cytotoxicity Screening

Caption: High-throughput cytotoxicity screening workflow for Gelsempervine A.

Hypothetical Cytotoxicity Data for Gelsempervine A

Cell Line	Cancer Type	Hypothetical IC50 (µM)
HepG2	Hepatocellular Carcinoma	5.2
HeLa	Cervical Cancer	8.9
A549	Lung Cancer	12.5
MCF-7	Breast Cancer	15.1

Detailed Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Preparation: Culture human cancer cell lines (e.g., HepG2, HeLa, A549, MCF-7) in their respective recommended media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Harvest exponentially growing cells and seed them into 96-well microplates at a density of 5,000-10,000 cells per well in 100 µL of culture medium.[2] Incubate the plates for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of Gelsempervine A in dimethyl sulfoxide (B87167) (DMSO). Perform serial dilutions of Gelsempervine A in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM). Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Gelsempervine A. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C.

• MTT Assay:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).[3]

  • Add 20 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[3]

  • Carefully remove the medium from each well.

  • Add 150 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[3]

  • Agitate the plates on an orbital shaker for 15 minutes to ensure complete dissolution.[3]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of viability against the log of the Gelsempervine A concentration and use non-linear regression analysis to determine the IC50 value.

Application Note 2: Antiviral Activity Screening of Gelsempervine A

Natural products are a rich source of antiviral agents. Given the broad biological activities of alkaloids, Gelsempervine A warrants investigation for its potential antiviral properties. A common high-throughput method to screen for antiviral activity is the cytopathic effect (CPE) inhibition assay.[4] This assay measures the ability of a compound to protect host cells from virus-induced damage and death.

Experimental Workflow for Antiviral Screening

Caption: High-throughput antiviral screening workflow using the CPE inhibition assay.

Hypothetical Antiviral Activity Data for Gelsempervine A

Virus	Host Cell	Hypothetical EC50 (µM)	Hypothetical CC50 (µM)	Hypothetical Selectivity Index (SI)
Influenza A Virus	MDCK	15.8	>100	>6.3
Herpes Simplex Virus-1	Vero	22.4	>100	>4.5

Detailed Experimental Protocol: CPE Inhibition Assay

• Cell Preparation: Seed a suitable host cell line (e.g., Vero or MDCK cells) into 96-well plates to form a confluent monolayer.[5]

• Compound Preparation: Prepare serial dilutions of Gelsempervine A in a virus growth medium.

• Infection and Treatment:

  • Remove the culture medium from the cell monolayers.

  • Add the diluted Gelsempervine A to the wells.

  • Add a standardized amount of the virus (e.g., at a multiplicity of infection of 0.01) to the wells containing the compound and to the virus control wells.[4]

  • Include cell control (no virus, no compound), virus control (virus, no compound), and compound toxicity control (compound, no virus) wells.

• Incubation: Incubate the plates at the optimal temperature for virus replication (e.g., 37°C) for 48-72 hours, or until significant CPE is observed in the virus control wells.[4]

• Quantification of CPE:

  • Visually inspect the wells for CPE under a microscope.

  • To quantify cell viability, remove the medium and stain the cells with a solution of 0.5% crystal violet in 20% methanol (B129727) for 10-15 minutes.

  • Gently wash the plates with water to remove excess stain and allow them to air dry.

  • Solubilize the stain by adding 100 µL of methanol to each well.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of CPE reduction for each compound concentration compared to the virus control.

  • Determine the 50% effective concentration (EC50) from the dose-response curve.

  • Simultaneously, determine the 50% cytotoxic concentration (CC50) from the compound toxicity control wells.

  • Calculate the Selectivity Index (SI = CC50/EC50) to assess the therapeutic window of the compound.[4]

Application Note 3: Antibacterial and Antifungal Screening of Gelsempervine A

The structural diversity of alkaloids suggests their potential as antimicrobial agents. High-throughput screening using the broth microdilution method is a standard and efficient way to determine the Minimum Inhibitory Concentration (MIC) of a compound against a panel of bacteria and fungi.[6] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Experimental Workflow for Antimicrobial Screening

Caption: High-throughput antimicrobial screening workflow using the broth microdilution method.

Hypothetical Antimicrobial Activity Data for Gelsempervine A

Microorganism	Type	Hypothetical MIC (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	32
Escherichia coli	Gram-negative Bacteria	64
Candida albicans	Fungus	128

Detailed Experimental Protocol: Broth Microdilution Assay

• Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of Gelsempervine A in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).[6]

• Inoculum Preparation:

  • Grow the test microorganisms overnight.

  • Prepare a standardized inoculum suspension adjusted to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[6]

  • Dilute the standardized suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[6]

• Inoculation: Inoculate each well of the microtiter plate containing the serially diluted compound with the prepared microbial inoculum. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the plates under appropriate conditions (e.g., 35°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

• MIC Determination:

  • Visually inspect the wells for turbidity, which indicates microbial growth.

  • The MIC is the lowest concentration of Gelsempervine A at which there is no visible growth.[7]

  • Optionally, a viability indicator dye (e.g., resazurin) can be added to aid in the determination of the MIC, or the optical density can be measured using a microplate reader.

Signaling Pathway Modulation by Gelsempervine A (Hypothesized)

Based on the activity of the related alkaloid sempervirine, Gelsempervine A is hypothesized to inhibit the Wnt/β-catenin signaling pathway, which is often dysregulated in cancer.[8] Inhibition of this pathway can lead to decreased proliferation and induction of apoptosis in cancer cells.

Wnt/β-catenin Signaling Pathway

Caption: Hypothesized mechanism of Gelsempervine A action on the Wnt/β-catenin signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. protocols.io [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io]
• 6. benchchem.com [benchchem.com]
• 7. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Sempervirine Inhibits Proliferation and Promotes Apoptosis by Regulating Wnt/β-Catenin Pathway in Human Hepatocellular Carcinoma [frontiersin.org]

Application Notes and Protocols for the Quantification of Gelsempervine A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the quantitative analysis of Gelsempervine A in biological matrices, particularly plasma, using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The protocols described are based on established and validated methods for structurally similar indole (B1671886) alkaloids, offering a robust starting point for method development and validation.

Introduction

Gelsempervine A is a monoterpenoid indole alkaloid isolated from plants of the Gelsemium genus. Its complex chemical structure and potential pharmacological activities necessitate the development of sensitive and selective analytical methods for its quantification in biological samples. Such methods are crucial for pharmacokinetic studies, toxicological assessments, and overall drug development processes. This document outlines a proposed UPLC-MS/MS method, providing detailed protocols and expected performance characteristics to guide researchers in establishing a validated assay for Gelsempervine A.

Analytical Method: UPLC-MS/MS

UPLC-MS/MS is the recommended technique for the quantification of Gelsempervine A due to its high sensitivity, selectivity, and speed. This method allows for the accurate measurement of low concentrations of the analyte in complex biological matrices.

Proposed UPLC-MS/MS Method Parameters

The following table summarizes the proposed starting conditions for the UPLC-MS/MS analysis of Gelsempervine A, adapted from a validated method for a structurally related alkaloid. Optimization of these parameters for Gelsempervine A is recommended.

Parameter	Condition
Chromatography
- Instrument	Waters ACQUITY UPLC System or equivalent
- Column	UPLC BEH C18 (e.g., 2.1 mm x 50 mm, 1.7 µm)
- Mobile Phase A	0.1% Formic Acid in Water
- Mobile Phase B	Acetonitrile (B52724)
- Gradient	Optimized for separation of Gelsempervine A and Internal Standard
- Flow Rate	0.4 mL/min
- Column Temperature	40 °C
- Injection Volume	5 µL
Mass Spectrometry
- Instrument	Triple Quadrupole Mass Spectrometer
- Ionization Mode	Electrospray Ionization (ESI), Positive
- Acquisition Mode	Multiple Reaction Monitoring (MRM)
- MRM Transition (Proposed)	To be determined by infusion of Gelsempervine A standard
- Internal Standard (IS)	A structurally similar compound not present in the matrix (e.g., Deltalin)
- MRM Transition (IS)	To be determined by infusion of the IS standard
- Cone Voltage	To be optimized
- Collision Energy	To be optimized

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of Gelsempervine A from plasma samples.

Materials:

• Plasma samples

• Internal Standard (IS) stock solution

• Acetonitrile (LC-MS grade), chilled

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Thaw plasma samples to room temperature.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution.

• Add 300 µL of chilled acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Inject an appropriate volume (e.g., 5 µL) into the UPLC-MS/MS system.

Preparation of Calibration Standards and Quality Control Samples

Procedure:

• Prepare a stock solution of Gelsempervine A in a suitable solvent (e.g., methanol (B129727) or DMSO).

• Prepare a series of working standard solutions by serially diluting the stock solution.

• Spike blank plasma with the working standard solutions to create calibration standards at various concentrations (e.g., 0.05 - 100 ng/mL).

• Prepare Quality Control (QC) samples at low, medium, and high concentrations in the same manner.

• Process the calibration standards and QC samples alongside the unknown samples using the sample preparation protocol described above.

Method Validation

The analytical method should be validated according to regulatory guidelines (e.g., FDA, ICH) to ensure its reliability. The following table outlines the key validation parameters and their typical acceptance criteria.

Validation Parameter	Acceptance Criteria	Typical Performance (based on similar compounds)
Linearity (R²)	≥ 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; Accuracy and precision within ±20%	0.05 ng/mL
Accuracy	Within ±15% of the nominal concentration (±20% for LLOQ)	89.8% to 112.3%
Precision (RSD%)	≤ 15% (≤ 20% for LLOQ)	Intra-day: < 12%; Inter-day: < 15%
Recovery	Consistent, precise, and reproducible	> 75%
Matrix Effect	Consistent and within acceptable limits	103.7% to 108.4%
Stability	Analyte stable under various storage and handling conditions	Stable under relevant conditions

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of Gelsempervine A in biological samples.

Caption: Workflow for Gelsempervine A quantification.

Factors Influencing Method Performance

This diagram illustrates the key factors that can influence the accuracy and precision of the analytical method.

Caption: Factors influencing analytical method performance.

Application Notes and Protocols for Neuroreceptor Binding Assays: Gelsempervine A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsempervine A is a monoterpenoid indole (B1671886) alkaloid derived from plants of the Gelsemium genus. Alkaloids from this genus are known to exhibit a range of biological activities, including analgesic, anti-inflammatory, and anxiolytic effects, primarily through their interaction with the central nervous system.[1][2][3] Emerging research indicates that Gelsemium alkaloids, including Gelsempervine A, primarily target inhibitory neurotransmitter receptors, with a notable affinity for Glycine receptors (GlyRs) and γ-aminobutyric acid type A (GABA-A) receptors.[1][2][4][5]

These application notes provide a comprehensive overview and detailed protocols for conducting neuroreceptor binding assays to characterize the interaction of Gelsempervine A with its putative molecular targets.

Molecular Targets of Gelsempervine A

Studies on the broader class of Gelsemium alkaloids have identified two primary targets in the central nervous system:

• Glycine Receptors (GlyRs): Low-toxicity alkaloids from Gelsemium have been shown to primarily exert their pharmacological effects through interactions with Glycine receptors.[1][2] Gelsemine, a closely related alkaloid, is known to be a modulator of GlyRs.[4][5]

• GABA-A Receptors (GABAARs): Both high- and low-toxicity Gelsemium alkaloids have been found to target GABA-A receptors, suggesting a common mechanism of action across this class of compounds.[1][2]

Data Presentation: Binding Affinity of Gelsempervine A

The following table is a template for summarizing the quantitative data from neuroreceptor binding assays for Gelsempervine A. Researchers should populate this table with their experimentally determined values.

Target Receptor	Radioligand	Assay Type	Gelsempervine A IC50 (nM)	Gelsempervine A Ki (nM)	Reference Compound	Reference Compound Ki (nM)
Glycine Receptor (α1)	[³H]-Strychnine	Competition	User-defined	User-defined	Glycine	User-defined
GABA-A Receptor (α1β2γ2)	[³H]-Muscimol	Competition	User-defined	User-defined	GABA	User-defined
GABA-A Receptor (α5β3γ2)	[³H]-Flumazenil	Competition	User-defined	User-defined	Diazepam	User-defined

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay for Glycine Receptors (GlyRs)

This protocol is designed to determine the binding affinity (Ki) of Gelsempervine A for the Glycine receptor by measuring its ability to displace a known radiolabeled ligand, such as [³H]-Strychnine.

Materials:

• Receptor Source: Membrane preparations from rat spinal cord or recombinant cells expressing the desired GlyR subtype (e.g., α1).

• Radioligand: [³H]-Strychnine (Specific Activity: 15-30 Ci/mmol).

• Test Compound: Gelsempervine A.

• Reference Compound: Glycine (for non-specific binding determination).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass Fiber Filters (e.g., Whatman GF/B).

• 96-well microplates.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold assay buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in fresh assay buffer to a final protein concentration of 0.5-1.0 mg/mL.

• Assay Setup: In a 96-well microplate, add the following in triplicate:

  • Total Binding: 50 µL Assay Buffer, 50 µL [³H]-Strychnine (at a final concentration near its Kd), and 100 µL of membrane preparation.

  • Non-specific Binding (NSB): 50 µL Glycine (at a high concentration, e.g., 1 mM), 50 µL [³H]-Strychnine, and 100 µL of membrane preparation.

  • Test Compound: 50 µL of varying concentrations of Gelsempervine A, 50 µL [³H]-Strychnine, and 100 µL of membrane preparation.

• Incubation: Incubate the plates at room temperature for 60 minutes.

• Filtration: Rapidly filter the contents of each well through glass fiber filters pre-soaked in wash buffer using a cell harvester. Wash the filters three times with 3 mL of ice-cold wash buffer to separate bound from free radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate. Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Gelsempervine A concentration.

  • Determine the IC50 value using non-linear regression analysis (sigmoidal dose-response curve).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Radioligand Competition Binding Assay for GABA-A Receptors (GABAARs)

This protocol is designed to determine the binding affinity (Ki) of Gelsempervine A for the GABA-A receptor. The choice of radioligand will depend on the binding site of interest (e.g., [³H]-Muscimol for the agonist site, [³H]-Flumazenil for the benzodiazepine (B76468) site).

Materials:

• Receptor Source: Membrane preparations from rat cerebral cortex or recombinant cells expressing the desired GABAAR subtype (e.g., α1β2γ2).

• Radioligand: [³H]-Muscimol or [³H]-Flumazenil.

• Test Compound: Gelsempervine A.

• Reference Compound: GABA or Diazepam (for non-specific binding determination).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass Fiber Filters.

• 96-well microplates.

Procedure:

• Membrane Preparation: Follow the same procedure as for GlyR membrane preparation.

• Assay Setup: Set up the 96-well plate as described in the GlyR protocol, substituting the appropriate radioligand and reference compound for GABAARs.

• Incubation: Incubate the plates at 4°C for 90 minutes.

• Filtration: Follow the same filtration procedure as for the GlyR assay.

• Scintillation Counting: Follow the same scintillation counting procedure as for the GlyR assay.

• Data Analysis: Analyze the data as described in the GlyR protocol to determine the IC50 and Ki values for Gelsempervine A at the GABA-A receptor.

Visualizations

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a typical radioligand competition binding assay.

Signaling Pathway: Putative Mechanism of Gelsempervine A

Caption: Putative signaling pathways modulated by Gelsempervine A.

References

• 1. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous… [ouci.dntb.gov.ua]
• 2. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous System [mdpi.com]
• 3. Recent progress in chemistry and bioactivity of monoterpenoid indole alkaloids from the genus gelsemium: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Preclinical Evaluation of [¹¹C]Gelsempervine A for PET Imaging of Glycine Receptor α1

Abstract

This application note describes a hypothetical protocol for the synthesis and preclinical evaluation of [¹¹C]Gelsempervine A, a novel radiotracer designed for in vivo imaging of Glycine Receptor α1 (GlyR α1) using Positron Emission Tomography (PET). Due to the current absence of published data on the radiolabeling of Gelsempervine A, this document presents a plausible, theoretical approach based on established radiochemistry principles. The proposed synthesis involves the ¹¹C-methylation of a desmethyl precursor to yield the target radiotracer. This document outlines the complete experimental workflow, from precursor synthesis and radiolabeling to quality control and a conceptual in vivo imaging study. All data presented herein is illustrative.

Introduction

Gelsempervine A is a complex indole (B1671886) alkaloid with a rigid pentacyclic structure. While its biological targets are not fully elucidated, its structural similarity to other neuroactive alkaloids suggests potential interactions with central nervous system (CNS) receptors. Glycine receptors (GlyRs) are ligand-gated ion channels that mediate inhibitory neurotransmission, primarily in the spinal cord and brainstem. The α1 subunit of the GlyR is a key component of this receptor complex. A selective PET radiotracer for GlyR α1 would be a valuable tool for studying the role of this receptor in neurological disorders and for the development of novel therapeutics.

This document proposes the development of [¹¹C]Gelsempervine A as a candidate PET tracer for GlyR α1. The short half-life of Carbon-11 (B1219553) (t½ ≈ 20.4 minutes) allows for multiple PET scans in the same subject on the same day and the substitution of a carbon atom with ¹¹C does not alter the biological activity of the molecule.[1] The proposed synthesis utilizes the well-established method of ¹¹C-methylation using [¹¹C]methyl iodide or [¹¹C]methyl triflate.[2][3]

Hypothetical Signaling Pathway

Experimental Protocols

Synthesis of Desmethyl-Gelsempervine A Precursor

A plausible synthetic route to a desmethyl precursor of Gelsempervine A would first involve the total synthesis of the Gelsempervine A core structure, which is a significant undertaking. For the purpose of this hypothetical protocol, we will assume the availability of a suitable advanced intermediate that allows for the introduction of a phenolic hydroxyl group at a position that is synthetically accessible for subsequent methylation. The final step in the precursor synthesis would be the deprotection of this hydroxyl group to yield the desmethyl-Gelsempervine A ready for radiolabeling.

Radiosynthesis of [¹¹C]Gelsempervine A

The radiosynthesis of [¹¹C]Gelsempervine A would be performed in an automated synthesis module. [¹¹C]Carbon dioxide, produced via the ¹⁴N(p,α)¹¹C nuclear reaction in a cyclotron, is converted to [¹¹C]methyl iodide.[2]

Protocol:

• Production of [¹¹C]Methyl Iodide: [¹¹C]CO₂ is trapped and converted to [¹¹C]CH₄ by catalytic hydrogenation. The [¹¹C]CH₄ is then reacted with iodine vapor at high temperature to produce [¹¹C]CH₃I, which is subsequently trapped in a solution of the desmethyl-Gelsempervine A precursor.

• ¹¹C-Methylation Reaction: The desmethyl-Gelsempervine A precursor (approximately 1 mg) is dissolved in a suitable solvent (e.g., DMF or acetone) with a mild base (e.g., K₂CO₃ or Cs₂CO₃). The trapped [¹¹C]CH₃I is passed through this solution and the reaction is heated (e.g., 80-120°C) for a short period (e.g., 5-10 minutes).

• Purification: The reaction mixture is purified by semi-preparative High-Performance Liquid Chromatography (HPLC) to isolate [¹¹C]Gelsempervine A from the unreacted precursor and any radiolabeled byproducts.

• Formulation: The collected HPLC fraction containing the radiotracer is reformulated into a physiologically acceptable solution (e.g., sterile saline with a small percentage of ethanol) for injection.

Quality Control

The final product would undergo rigorous quality control to ensure its suitability for in vivo use.

Protocol:

• Radiochemical Purity: Determined by analytical HPLC.

• Specific Activity: Calculated from the total radioactivity and the mass of the compound, determined by analytical HPLC with a UV detector calibrated with a known concentration of non-radiolabeled Gelsempervine A standard.

• Residual Solvents: Analyzed by gas chromatography (GC) to ensure levels are below acceptable limits.

• pH and Sterility: The pH of the final formulation is measured, and the solution is passed through a sterile filter.

Hypothetical Data

The following table summarizes the expected, though hypothetical, quantitative data for the synthesis of [¹¹C]Gelsempervine A.

Parameter	Hypothetical Value
Radiochemical Yield (decay-corrected)	25-40%
Radiochemical Purity	>98%
Molar Activity	40-80 GBq/µmol at end of synthesis
Total Synthesis Time	30-40 minutes

Preclinical Evaluation Workflow

A preclinical evaluation in a suitable animal model would be necessary to assess the potential of [¹¹C]Gelsempervine A as a PET imaging agent for GlyR α1.

Protocol:

• Animal Model: A healthy rodent model (e.g., Sprague-Dawley rat) would be used for initial studies.

• Injection: A bolus of [¹¹C]Gelsempervine A would be administered intravenously.

• Dynamic PET Scan: A dynamic PET scan of the brain and spinal cord would be acquired over 60-90 minutes to observe the uptake and distribution of the radiotracer.

• Data Analysis: Time-activity curves would be generated for various brain and spinal cord regions to quantify the tracer kinetics.

• Ex vivo Biodistribution: At the end of the imaging session, tissues would be harvested, weighed, and counted in a gamma counter to confirm the in vivo PET data and to assess the tracer distribution in peripheral organs.

Conclusion

This application note provides a detailed, albeit hypothetical, framework for the synthesis and preclinical evaluation of [¹¹C]Gelsempervine A as a novel PET radiotracer for imaging Glycine Receptor α1. The proposed methods are based on well-established radiochemical techniques and represent a plausible approach to the development of this and other complex radiolabeled natural products. Further research would be required to validate these theoretical protocols and to fully characterize the potential of [¹¹C]Gelsempervine A as a molecular imaging agent.

References

• 1. mdpi.com [mdpi.com]
• 2. New methodologies for the preparation of carbon-11 labeled radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. openmedscience.com [openmedscience.com]

Protocols for dissolving and storing Gelsempervine A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of Gelsempervine A, a naturally occurring indole (B1671886) alkaloid. The information is intended to guide researchers in preparing and handling this compound for various experimental applications.

Overview of Gelsempervine A

Gelsempervine A is an indole alkaloid isolated from plants of the Gelsemium genus. While specific data on its solubility and stability are limited, the following protocols are based on established best practices for handling similar indole alkaloids.

Dissolution of Gelsempervine A

The solubility of Gelsempervine A has not been extensively reported. However, like most indole alkaloids, it is expected to be soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695).[1] It is recommended to first prepare a high-concentration stock solution in an appropriate organic solvent, which can then be diluted in aqueous media for experimental use.

Table 1: Recommended Solvents for Gelsempervine A Stock Solution

Solvent	Recommended Starting Concentration	Notes
Dimethyl Sulfoxide (DMSO)	10-50 mM	Ensure the final DMSO concentration in the culture medium is <0.1% to avoid toxicity.[1]
Ethanol	10-50 mM	Use absolute ethanol for initial dissolution. The final ethanol concentration in experiments should be kept low.[1]

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Materials:

• Gelsempervine A (solid)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Pre-weigh Gelsempervine A: Accurately weigh the desired amount of Gelsempervine A powder in a sterile microcentrifuge tube. For example, for 1 mL of a 10 mM stock solution, weigh out X mg of Gelsempervine A (where X is 0.01 multiplied by the molecular weight of Gelsempervine A in g/mol ).

• Add DMSO: Add the calculated volume of DMSO to the microcentrifuge tube containing the Gelsempervine A powder.

• Dissolve the Compound: Vortex the solution vigorously until the Gelsempervine A is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

• Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[1]

Storage of Gelsempervine A

Proper storage is critical to maintain the stability and activity of Gelsempervine A.

Table 2: Recommended Storage Conditions for Gelsempervine A

Form	Storage Temperature	Duration	Container	Notes
Solid Powder	-20°C or -80°C	Long-term	Tightly sealed, light-resistant vial	Protect from moisture and light.
Stock Solution (in DMSO or Ethanol)	-20°C or -80°C	Short to medium-term	Amber glass vials or light-protected tubes	Aliquot to avoid repeated freeze-thaw cycles.[1] Some indole alkaloids can be unstable in solution even after 24 hours at ambient temperatures.[2]

Postulated Signaling Pathway

While the specific molecular targets of Gelsempervine A are not fully elucidated, related alkaloids from Gelsemium have been shown to interact with inhibitory neurotransmitter receptors.

Caption: Postulated mechanism of action for Gelsemium alkaloids.

Experimental Workflow

The following diagram outlines a general workflow for studying the effects of Gelsempervine A in a cell-based assay.

Caption: General workflow for cell-based experiments with Gelsempervine A.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]

Technical Notes & Optimization

Optimizing reaction conditions for sarpagine alkaloid cyclization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers encountering challenges during the cyclization step in sarpagine (B1680780) alkaloid synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common strategies for constructing the core azabicyclo[3.3.1]nonane skeleton of sarpagine alkaloids?

A1: Several key cyclization strategies are employed to synthesize the characteristic indole-fused azabicyclo[3.3.1]nonane core of sarpagine alkaloids. These include:

• Biomimetic Mannich Cyclization: This approach mimics the natural biosynthetic pathway and is a common method for forming the crucial C5-C16 bond.[1][2]

• Bischler-Napieralski and Homo-Mannich Sequence: This sequence provides a protecting-group-free, four-step access to the tetracyclic sarpagine core starting from L-tryptophan esters.[3][4]

• Pictet-Spengler Reaction and Dieckmann Cyclization: This combination is a classical and effective method for constructing the core structure.[5]

• Intramolecular Heck Cyclization: This palladium-catalyzed reaction is another strategy for forming the core ring system.[6]

• [5+2] Cycloaddition: This method can be used to construct the azabicyclic core, followed by a late-stage Fischer indolization to complete the sarpagine skeleton.[6]

Q2: My cyclization reaction is resulting in a low yield. What are the first steps I should take to troubleshoot this?

A2: When faced with low yields, a systematic approach is recommended. Begin by verifying the purity and integrity of your starting materials and reagents. Following this, carefully re-evaluate your reaction conditions, paying close attention to the solvent, temperature, reaction time, and the stoichiometry of any catalysts or bases used. Analyzing the crude reaction mixture for side products can also provide valuable insights into where the reaction is failing.[7]

Q3: How do I determine if the low yield is due to an inefficient initial reaction or a failure in the subsequent cyclization step?

A3: To diagnose the root cause of low conversion, you can perform a reaction quench and analysis at a point where the reaction appears to have stalled. By quenching a small aliquot of the reaction mixture and performing a rapid workup, you can analyze the organic extract by LC-MS and ¹H NMR. The presence of a significant amount of starting material indicates a problem with the initial reaction step. Conversely, the presence of a reduced or intermediate compound suggests that the initial step is proceeding but the subsequent cyclization is slow or inhibited.[7]

Troubleshooting Guides

Issue 1: Low Yield in Biomimetic Mannich Cyclization

The intramolecular biomimetic Mannich cyclization is a key step in many sarpagine alkaloid syntheses. Low yields can often be attributed to suboptimal reaction conditions.

Optimization of Reaction Conditions for Mannich Cyclization

Entry	Lewis Acid	Base	Solvent	Temperature (°C)	Yield (%)
1	-	DBU	CH2Cl2	25	0
2	-	DBU	THF	25	<10
3	-	DBU	Toluene (B28343)	25	25
4	-	DBU	Toluene	60	43
5	BF3·OEt2	DBU	Toluene	60	51
6	Sc(OTf)3	DBU	Toluene	60	45
7	Yb(OTf)3	DBU	Toluene	60	71
8	Yb(OTf)3	DBU	Toluene	80	71
9	Yb(OTf)3	LiHMDS	Toluene	80	58
10	Yb(OTf)3	NaHMDS	Toluene	80	56
11	Yb(OTf)3	KHMDS	Toluene	80	61

Data adapted from optimization studies on a biomimetic Mannich cyclization.[1][2]

Experimental Protocol: Optimized Biomimetic Mannich Cyclization [1][2]

• To a solution of the substrate (0.02 mmol) in toluene (1.0 mL) under a nitrogen atmosphere, add DBU (4.0-8.0 equiv.).

• Add a solution of Yb(OTf)₃ (5.0 equiv.) in the appropriate solvent (0.5 mL).

• Heat the reaction mixture to the desired temperature (e.g., 80 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the product by column chromatography.

Troubleshooting Flowchart: Low Yield in Mannich Cyclization

Caption: Troubleshooting workflow for low yield in Mannich cyclization.

Issue 2: Poor Conversion in Halodestannylation Step

The conversion of a vinyl stannane (B1208499) to a vinyl iodide is a crucial step in some synthetic routes towards sarpagine alkaloids. Low conversion can be a significant bottleneck.

Optimization of Halodestannylation Reaction

Entry	Solvent	Temperature (°C)	Equivalents of TBAF·xH₂O	Yield (%)
1	THF	Reflux	N/A (low conversion)	<65
2	CH3CN	Reflux	N/A	90-92
3	THF:DMF (3:2)	65	N/A (improved rate)	>65
4	Anhydrous DMF	65	13 (Na-H series)	84
5	Anhydrous DMF	65	4 (Na-Me series)	88

Data adapted from optimization studies for the synthesis of vinyl iodides.[8]

Experimental Protocol: Optimized Halodestannylation [8]

• Dissolve the vinyl stannane substrate in anhydrous DMF.

• Add solid TBAF·xH₂O (4-13 equivalents).

• Heat the reaction mixture to 65 °C.

• Monitor the reaction for completion.

• After completion, cool the reaction and perform a standard workup.

• Purify the vinyl iodide product via column chromatography.

Logical Diagram: Solvent Effects on Nucleophilicity

Caption: Impact of solvent on reaction efficiency.

Issue 3: Inefficient Bischler-Napieralski Cyclization with Acid-Labile Groups

The Bischler-Napieralski reaction is a powerful tool for sarpagine core synthesis, but the typically strong acidic conditions can be incompatible with acid-labile functional groups like cyclopropanol.

Optimized Conditions for Bischler-Napieralski/Homo-Mannich Sequence

Step	Reagent 1	Reagent 2	Solvent	Temperature	Notes
Bischler-Napieralski	POCl₃ (5 mmol)	THF (1 mL)	0 °C to RT	Mild conditions to tolerate acid-labile groups
Homo-Mannich	Fe(OTf)₃ (0.4 mmol)	Dioxane (2 mL)	Room Temp.	For the cyclization of the iminium intermediate

Conditions are based on a developed sequence for sarpagine core construction.[4]

Experimental Protocol: Bischler-Napieralski Cyclization [4]

• Dissolve the starting formamide (B127407) (1 mmol) in THF (1 mL) and cool to 0 °C.

• Slowly add POCl₃ (5 mmol).

• Allow the reaction to warm to room temperature and stir for 5-20 minutes.

• Quench the reaction carefully and proceed to the next step or perform a workup.

Signaling Pathway: Bischler-Napieralski/Homo-Mannich Cascade

Caption: Reaction cascade for sarpagine core synthesis.

References

• 1. Unified Chemical Synthesis of Corynanthe-Sarpagine-Ajmaline Type Monoterpene Indole Alkaloids: A Biomimetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Bischler-Napieralski and homo-Mannich sequence enables diversified syntheses of sarpagine alkaloids and analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. communities.springernature.com [communities.springernature.com]
• 5. General approach for the synthesis of sarpagine indole alkaloids. Enantiospecific total synthesis of (+)-vellosimine, (+)-normacusine B, (-)-alkaloid Q3, (-)-panarine, (+)-Na-methylvellosimine, and (+)-Na-methyl-16-epipericyclivine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. General Strategy for Synthesis of C-19 Methyl-Substituted Sarpagine/Macroline/Ajmaline Indole Alkaloids Including Total Synthesis of 19(S),20(R)-Dihydroperaksine, 19(S),20(R)-Dihydroperaksine-17-al, and Peraksine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Gelsempervine A in Solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of Gelsempervine A in solution. The following information is based on established principles of pharmaceutical stability testing and should be adapted to your specific experimental needs.

Frequently Asked Questions (FAQs)

Q1: My Gelsempervine A solution appears to be losing potency over a short period. What are the likely causes?

A1: Loss of potency in a Gelsempervine A solution can be attributed to several factors, including chemical degradation, precipitation, or adsorption to container surfaces. Degradation is often accelerated by exposure to adverse environmental conditions such as light, elevated temperature, or inappropriate pH.

Q2: What are the recommended storage conditions for a stock solution of Gelsempervine A?

Q3: How can I determine the optimal pH for my Gelsempervine A working solution?

A3: To determine the optimal pH for stability, a forced degradation study across a range of pH values (e.g., pH 2, 7, and 10) is recommended.[3][4] This involves preparing the solution in different buffers and monitoring the concentration of Gelsempervine A over time using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).[5]

Q4: I suspect my Gelsempervine A is degrading. How can I identify the degradation products?

A4: Identifying degradation products typically involves subjecting the Gelsempervine A solution to stress conditions (e.g., acid, base, oxidation, light, heat) to accelerate degradation.[3][6] The resulting mixture can then be analyzed using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) to separate and identify the structures of the degradation products based on their mass-to-charge ratio and fragmentation patterns.[5]

Q5: What are the initial steps I should take to troubleshoot unexpected results in my experiments involving Gelsempervine A?

A5: Start by preparing a fresh solution of Gelsempervine A from a reliable source. Concurrently, analyze an aliquot of your existing solution using a validated analytical method to confirm its concentration and purity. If degradation is suspected, a simple comparative analysis between the fresh and old solutions can provide initial insights.

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
Inconsistent assay results	Solution degradation, improper solution preparation, instrument variability.	1. Prepare a fresh stock solution of Gelsempervine A.2. Validate the analytical method for precision and accuracy.3. Perform a system suitability test before each analytical run.
Appearance of unknown peaks in chromatogram	Degradation of Gelsempervine A, impurities in the solvent or reagents, sample contamination.	1. Conduct a forced degradation study to identify potential degradation products.2. Analyze a solvent blank to rule out solvent impurities.3. Ensure proper sample handling and clean labware to prevent contamination.
Precipitation in the solution	Poor solubility at the working concentration or pH, temperature effects.	1. Determine the solubility of Gelsempervine A in the chosen solvent system.2. Adjust the pH of the solution to enhance solubility.3. Consider the use of a co-solvent if solubility remains an issue.
Discoloration of the solution	Photodegradation or oxidative degradation.	1. Store the solution in amber vials or protect it from light.2. Consider purging the solution with an inert gas (e.g., nitrogen or argon) to minimize oxidation.

Experimental Protocols

Protocol 1: Forced Degradation Study of Gelsempervine A

Objective: To investigate the intrinsic stability of Gelsempervine A under various stress conditions and to identify potential degradation products.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Gelsempervine A in a suitable solvent (e.g., methanol (B129727) or DMSO) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Incubate the stock solution at 60°C for 24 hours.

  • Photodegradation: Expose the stock solution to a light source (e.g., UV lamp at 254 nm) for 24 hours.

• Sample Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples, including a control (unstressed stock solution), using a validated stability-indicating HPLC-UV or LC-MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples with the control to identify degradation peaks. Calculate the percentage of degradation.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating Gelsempervine A from its potential degradation products.

Methodology:

• Column and Mobile Phase Selection: Start with a common reversed-phase column (e.g., C18, 150 x 4.6 mm, 5 µm). Use a mobile phase consisting of a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Gradient Optimization: Develop a gradient elution program to ensure the separation of all peaks. A typical gradient might run from 10% to 90% organic solvent over 30 minutes.

• Wavelength Selection: Use a photodiode array (PDA) detector to determine the optimal detection wavelength for Gelsempervine A and its degradation products.

• Method Validation: Validate the method according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness. The forced degradation samples from Protocol 1 should be used to demonstrate specificity.

Data Presentation

Table 1: Hypothetical Stability of Gelsempervine A under Forced Degradation Conditions

Stress Condition	Incubation Time (hours)	Temperature (°C)	% Gelsempervine A Remaining	Number of Degradation Products
0.1 M HCl	24	60	75.2	2
0.1 M NaOH	24	60	45.8	3
3% H₂O₂	24	25	88.1	1
Thermal	24	60	95.5	1
Photochemical	24	25	82.4	2

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Caption: Workflow for a forced degradation study of Gelsempervine A.

Caption: Hypothetical degradation pathways of Gelsempervine A under stress conditions.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. Pharmaceutical Stability Analysis - Creative BioMart [creativebiomart.net]
• 3. biomedres.us [biomedres.us]
• 4. ijsdr.org [ijsdr.org]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Poor Solubility of Gelsempervine A in Aqueous Buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor solubility of Gelsempervine A in aqueous buffers during their experiments.

Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address common issues.

Q1: I'm having trouble dissolving Gelsempervine A in my aqueous buffer. What are the likely reasons?

A1: Poor solubility of Gelsempervine A in aqueous buffers is a common challenge. Several factors can contribute to this issue:

• Intrinsic Properties of Gelsempervine A: As an alkaloid, Gelsempervine A is a weakly basic compound, which generally exhibit low water solubility but are more soluble in organic solvents.[1][2]

• pH of the Aqueous Buffer: The solubility of ionizable compounds like Gelsempervine A is highly dependent on the pH of the solution.

• Buffer Composition and Ionic Strength: The type of buffer salts and their concentration can influence the solubility of your compound.

• Temperature: Solubility can be affected by the temperature of the buffer.

• Purity of the Compound: Impurities in your Gelsempervine A sample could affect its solubility characteristics.

• Solid-State Properties: The crystalline form of the solid Gelsempervine A can impact its dissolution rate and solubility.

Q2: How can I improve the solubility of Gelsempervine A in my aqueous buffer?

A2: Several strategies can be employed to enhance the solubility of Gelsempervine A. The most effective approach will depend on your specific experimental requirements.

• pH Adjustment: This is often the most effective and straightforward method for improving the solubility of ionizable compounds. Since Gelsempervine A is a weak base, decreasing the pH of the buffer will lead to its protonation, forming a more soluble salt.

• Use of Co-solvents: Adding a water-miscible organic solvent can increase the solubility of hydrophobic compounds.

• Addition of Surfactants: Surfactants can form micelles that encapsulate hydrophobic molecules, increasing their apparent solubility in aqueous solutions.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, enhancing their solubility.

• Particle Size Reduction: Decreasing the particle size of the solid compound increases its surface area, which can lead to a faster dissolution rate.

Q3: What is the predicted pKa of Gelsempervine A, and how can I use it to optimize my buffer's pH?

A3: Based on its chemical structure (SMILES: C[C@H]1[C@H]2--INVALID-LINK--O)CC=C)N5C1=CC[C@H]6[C@H]5C=CO6), the predicted pKa values for Gelsempervine A are:

• Basic pKa: 7.85

• Acidic pKa: 13.18

For improving solubility in aqueous buffers, the basic pKa of 7.85 is the most relevant. To effectively dissolve Gelsempervine A, you should aim for a buffer pH that is at least 1-2 pH units below its basic pKa. At these acidic pH values, the molecule will be predominantly in its protonated, more soluble salt form. For example, preparing your buffer at a pH of 6.8 or lower is a good starting point.

Q4: Are there any quantitative data on the solubility of Gelsempervine A?

A4: To date, there is a lack of publicly available, experimentally determined quantitative solubility data for Gelsempervine A in various aqueous buffers and organic solvents. Researchers are encouraged to determine the solubility experimentally in their systems of interest. The following table template can be used to record and compare your experimental results.

Data Presentation

Table 1: Experimental Solubility of Gelsempervine A

Solvent System (Buffer/Co-solvent)	pH	Temperature (°C)	Method (e.g., Shake-Flask)	Solubility (µg/mL)	Observations
e.g., Phosphate-Buffered Saline (PBS)	7.4	25	Shake-Flask	Enter your data	e.g., Precipitate observed
e.g., 50 mM Citrate Buffer	5.0	25	Shake-Flask	Enter your data	e.g., Clear solution
e.g., PBS with 5% DMSO	7.4	25	Kinetic Assay	Enter your data
e.g., PBS with 1% Tween® 20	7.4	25	Shake-Flask	Enter your data

Experimental Protocols

This section provides detailed methodologies for key experiments related to determining and improving the solubility of Gelsempervine A.

Protocol 1: Thermodynamic Solubility Determination by Shake-Flask Method

This method determines the equilibrium solubility of a compound.

Materials:

• Gelsempervine A (solid)

• Aqueous buffer of choice

• Glass vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• 0.22 µm syringe filters

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Add an excess amount of solid Gelsempervine A to a glass vial. The excess solid should be visible.

• Add a known volume of the desired aqueous buffer to the vial.

• Tightly cap the vial and place it on an orbital shaker or rotator at a constant temperature (e.g., 25°C or 37°C).

• Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• After equilibration, allow the vial to stand to let undissolved solids settle.

• Carefully withdraw a sample of the supernatant.

• Centrifuge the sample to pellet any remaining suspended solids.

• Filter the supernatant through a 0.22 µm syringe filter.

• Quantify the concentration of Gelsempervine A in the filtrate using a validated analytical method. This concentration represents the thermodynamic solubility.

Protocol 2: Kinetic Solubility Assessment

This high-throughput method is useful for rapid screening of solubility in different conditions.

Materials:

• Gelsempervine A stock solution in DMSO (e.g., 10 mM)

• Aqueous buffers of interest

• 96-well microplate

• Plate shaker

• Plate reader capable of nephelometry or UV-Vis spectroscopy

Procedure:

• Add a small volume (e.g., 2 µL) of the Gelsempervine A DMSO stock solution to the wells of a 96-well plate.

• Add the aqueous buffer to each well to achieve the desired final concentration of Gelsempervine A (e.g., 198 µL for a 1:100 dilution).

• Seal the plate and shake for a defined period (e.g., 1-2 hours) at a constant temperature.

• Measure the turbidity of the solutions using a nephelometer. An increase in turbidity indicates precipitation and poor solubility.

• Alternatively, for UV-Vis detection, filter the solutions using a 96-well filter plate and measure the absorbance of the filtrate at the λmax of Gelsempervine A.

Visualizations

Logical Workflow for Addressing Solubility Issues

The following diagram illustrates a logical workflow for troubleshooting and overcoming poor solubility of Gelsempervine A.

Troubleshooting workflow for Gelsempervine A solubility.

Impact of Poor Solubility on a Generic Signaling Pathway Analysis

This diagram illustrates how poor solubility can confound the interpretation of a compound's effect on a hypothetical G-protein coupled receptor (GPCR) signaling pathway.

Impact of solubility on downstream pathway analysis.

References

• 1. Rowan's Free Online pKa Calculator | Rowan [rowansci.com]
• 2. chemrxiv.org [chemrxiv.org]

Technical Support Center: Scaling Up the Synthesis of Gelsempervine A

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers engaged in the synthesis of Gelsempervine A, with a focus on scalability. The information is curated to address specific challenges that may be encountered during key synthetic steps.

Frequently Asked Questions (FAQs)

Question	Answer
What are the main challenges in scaling up the synthesis of Gelsempervine A?	The primary challenges include maintaining high stereoselectivity, ensuring consistent yields across larger batches, managing potentially hazardous reagents and intermediates, and developing robust purification methods for complex molecular structures at scale.
Which synthetic route to Gelsempervine A is most amenable to large-scale production?	While various total syntheses have been reported, routes that utilize convergent strategies, such as the cross-coupling of complex fragments followed by stereoselective reductions, often offer advantages in scalability by minimizing the number of linear steps and allowing for the separate optimization of key intermediate syntheses.
Are there any known safety concerns with the reagents used in Gelsempervine A synthesis?	Yes, several reagents commonly used in complex alkaloid synthesis, such as strong bases, hydrides, and certain organometallic catalysts, can be hazardous. Proper personal protective equipment (PPE), inert atmosphere techniques, and careful quenching procedures are essential, especially at larger scales.
How can I improve the reproducibility of my reactions when scaling up?	Strict control over reaction parameters such as temperature, concentration, addition rates of reagents, and stirring efficiency is crucial. The use of automated reaction systems can aid in maintaining consistency. It is also important to ensure the purity of starting materials and solvents, as impurities can have a more pronounced effect on larger scale reactions.
What are the most effective methods for purifying Gelsempervine A and its intermediates?	A combination of chromatographic techniques is often necessary. Flash column chromatography is suitable for intermediate purification. For the final product and late-stage intermediates, preparative High-Performance Liquid Chromatography (HPLC) may be required to achieve high purity. Crystallization, if feasible, is an excellent method for purification on a larger scale.

Troubleshooting Guides

Issue 1: Low Yield in the Key Cross-Coupling Step

Question: We are experiencing a significant drop in yield for the sp³-sp² cross-coupling reaction to form the core of the Gelsempervine A precursor when moving from milligram to gram scale. What are the potential causes and solutions?

Possible Causes and Solutions:

• Inefficient Catalyst Activity:

  • Solution: Ensure the catalyst is fresh and handled under strictly anaerobic and anhydrous conditions. Consider screening different ligands or catalyst precursors that may have better stability or activity at higher concentrations. The choice of oxidant can also be critical; ensure its purity and stoichiometry are correct.

• Poor Solubility of Reactants:

  • Solution: As the reaction is scaled up, solubility issues can become more prominent. Experiment with different solvent systems or co-solvents to improve the solubility of both the organometallic reagent and the electrophile. A higher reaction temperature might also improve solubility, but this must be balanced against potential side reactions.

• Mass Transfer Limitations:

  • Solution: Inadequate mixing can lead to localized "hot spots" or areas of high concentration, resulting in side reactions. Ensure vigorous and efficient stirring. For larger vessels, consider the use of mechanical stirrers with appropriate impeller designs to ensure homogeneity.

• Trace Impurities:

  • Solution: Trace amounts of water or other reactive impurities in the starting materials or solvents can quench the organometallic reagent or deactivate the catalyst. Rigorously dry all solvents and reagents before use. Purification of starting materials immediately prior to the reaction can be beneficial.

Issue 2: Incomplete or Sluggish Stereoselective Reduction

Question: The stereoselective reduction of the aromatic core to establish the multiple stereocenters of the Gelsempervine A backbone is slow and often incomplete on a larger scale. How can we address this?

Possible Causes and Solutions:

• Catalyst Deactivation:

  • Solution: The hydrogenation catalyst can be sensitive to impurities. Ensure the substrate is highly pure before this step. Consider filtering the substrate solution through a pad of celite or silica (B1680970) gel to remove any potential catalyst poisons. The choice of catalyst is also crucial; screen different catalysts (e.g., various rhodium or iridium complexes) and catalyst loadings.

• Insufficient Hydrogen Pressure:

  • Solution: On a larger scale, ensuring adequate hydrogen pressure throughout the reaction vessel is important. Use a high-pressure reactor and ensure a continuous and well-dispersated supply of hydrogen.

• Solvent Effects:

  • Solution: The solvent can significantly influence the rate and stereoselectivity of the reduction. Screen a variety of solvents to find the optimal balance between substrate solubility and reaction performance. Protic solvents, if compatible with the catalyst, can sometimes accelerate the reaction.

• Product Inhibition:

  • Solution: In some cases, the product can bind to the catalyst and inhibit its activity. If the reaction stalls, filtering the reaction mixture to remove the product and re-subjecting the remaining starting material to fresh catalyst might be an option, although this is less practical on a large scale.

Quantitative Data

The following table summarizes representative yields for key transformations in the synthesis of a Gelsempervine A precursor, highlighting the potential for scalability.

Reaction Step	Scale	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Endo-selective sp³-sp² cross-coupling	0.5 mmol	Bromoarene, Organozinc reagent, Ni catalyst, oxidant	Dioxane	23	12	75	[1][2][3]
Pyridine Hydrogenation	1.0 g	Substrate, Rh/C, H₂ (1000 psi)	MeOH	23	24	95	[1][2][3]
Ketone Reduction	500 mg	Ketone, NaBH₄	MeOH	0 to 23	1	98	[1][2][3]
Final Ring Formation	100 mg	Diene, Grubbs II catalyst	Toluene	80	12	85	[1][2][3]

Experimental Protocols

Protocol 1: Gram-Scale Endo-Selective sp³-sp² Cross-Coupling

This protocol is adapted from the synthesis of the related Galbulimima alkaloid precursors.[1][2][3]

• Preparation of the Organozinc Reagent:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the alkyl halide (1.0 eq) and anhydrous THF.

  • Cool the solution to -78 °C and add a solution of n-butyllithium (1.05 eq) dropwise, maintaining the internal temperature below -70 °C.

  • Stir the mixture for 30 minutes at -78 °C.

  • In a separate flask, prepare a solution of zinc chloride (1.1 eq) in anhydrous THF.

  • Add the zinc chloride solution to the lithium reagent suspension via cannula at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 1 hour.

• Cross-Coupling Reaction:

  • To a separate flame-dried flask, add the bromoarene (1.2 eq), the nickel catalyst (e.g., NiCl₂(dme), 5 mol%), and the ligand (e.g., a bipyridine-based ligand, 5.5 mol%).

  • Add anhydrous dioxane as the solvent.

  • Add the freshly prepared organozinc reagent solution via cannula at room temperature.

  • Add the oxidant (e.g., an N-alkoxypyridinium salt, 1.5 eq) in one portion.

  • Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with ethyl acetate (B1210297) (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient).

Visualizations

References

• 1. Concise syntheses of GB22, GB13 and himgaline by cross-coupling and complete reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Refining Neuroactivity Assay Protocols for Novel Alkaloids

Welcome to the technical support center for refining neuroactivity assay protocols for novel alkaloids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies for investigating the effects of novel alkaloids on neuronal activity.

Frequently Asked Questions (FAQs)

Q1: My novel alkaloid is autofluorescent. How can I minimize its interference with my calcium imaging assay?

A1: Autofluorescence from a test compound is a common challenge that can obscure the signal from your calcium indicator.[1] Here are several strategies to mitigate this issue:

• Spectral Separation: Choose a calcium indicator dye with excitation and emission spectra that are distinct from the autofluorescent properties of your alkaloid.[1] If the alkaloid fluoresces in the green spectrum, consider using a red-shifted indicator like Cal-590.[2]

• Background Subtraction: Before adding the alkaloid, acquire a baseline fluorescence measurement of the cells. This baseline can then be subtracted from the signal obtained after alkaloid application.

• Quenching Agents: Chemical quenching agents can be employed to reduce autofluorescence.

  • Sudan Black B (SBB): A 0.1% - 0.3% solution of SBB in 70% ethanol (B145695) can effectively reduce lipofuscin-like autofluorescence.[3][4]

  • Sodium Borohydride (B1222165) (NaBH₄): A fresh 0.1% solution in PBS can be used to reduce aldehyde-induced autofluorescence.[5][6]

• Control Experiments: Always run parallel experiments with the alkaloid alone (without the calcium indicator) to characterize its intrinsic fluorescence.

Q2: I'm observing a high rate of cell death in my neuronal cultures after applying my alkaloid. How can I determine if this is cytotoxicity or a specific neurotoxic effect?

A2: It is crucial to differentiate between general cytotoxicity and specific neurotoxicity.

• Run a Cytotoxicity Assay: Perform a standard cytotoxicity assay, such as the MTT or LDH assay, in parallel with your neuroactivity assay.[7][8] This will help determine the concentration at which the alkaloid becomes toxic to the cells.

• Dose-Response Curve: Test a wide range of alkaloid concentrations. A steep dose-response curve at lower concentrations might suggest a specific neurotoxic effect, whereas a gradual decrease in viability at higher concentrations is more indicative of general cytotoxicity.[9]

• Time-Course Experiment: Monitor cell viability at different time points after alkaloid application. Rapid cell death might point towards acute cytotoxicity.

• Include Positive Controls: Use known cytotoxic agents and neurotoxins as positive controls to validate your assay.

Q3: In my patch-clamp recordings, I'm having trouble forming a stable giga-ohm (GΩ) seal after applying the alkaloid. What could be the cause?

A3: Difficulty in forming a GΩ seal can be due to several factors, some of which may be exacerbated by the presence of a novel alkaloid.

• Pipette Tip Cleanliness: Ensure your recording pipettes are clean. Debris on the tip can prevent a proper seal.[10]

• Cell Health: Unhealthy or dying cells will have compromised membranes, making seal formation difficult. Assess cell viability before patching.

• Alkaloid-Membrane Interaction: Some alkaloids may directly interact with the cell membrane, altering its properties and making it difficult to seal. Try applying the alkaloid after a stable seal has been formed.

• Solution Composition: The composition of your internal and external solutions can affect seal formation. Ensure they are correctly prepared and filtered. Some components of internal solutions can affect ion channel properties.[11]

Q4: My neurotransmitter release assay is showing inconsistent results. Could the alkaloid be interfering with the detection method?

A4: Yes, novel alkaloids can interfere with various detection methods used in neurotransmitter release assays.

• HPLC-Based Methods: If using HPLC, the alkaloid may co-elute with the neurotransmitter of interest or interfere with the derivatization agent used for detection.[12] Run a standard of the alkaloid alone to check for interfering peaks.

• ELISA-Based Methods: The alkaloid might cross-react with the antibodies used in the ELISA kit, leading to false-positive or false-negative results.[13] Perform a control experiment with the alkaloid in the absence of the analyte.

• Fluorescent Biosensors: If using a genetically encoded or chemical fluorescent biosensor, the alkaloid's intrinsic fluorescence could interfere with the signal.[14] Characterize the spectral properties of your alkaloid.

Troubleshooting Guides

Electrophysiology (Patch-Clamp)

Problem	Possible Cause	Troubleshooting Steps
Unstable Recording / Loss of Seal	1. Mechanical drift. 2. Poor cell health. 3. Alkaloid-induced membrane instability.	1. Ensure the recording rig is on an anti-vibration table and there are no air drafts. 2. Use healthy, well-adhered cells. 3. Apply the alkaloid at a lower concentration or for a shorter duration. Consider perfusing the alkaloid after seal formation.
High Series Resistance	1. Clogged pipette tip. 2. Small cell size. 3. Incomplete membrane rupture in whole-cell mode.	1. Fire-polish the pipette tip to ensure it is smooth. 2. Use larger cells if possible. 3. Apply gentle suction to fully rupture the membrane patch. Compensate for series resistance using the amplifier settings.
Noisy Recording	1. Electrical interference. 2. Poor grounding. 3. High pipette resistance.	1. Ensure all equipment is properly grounded and shielded in a Faraday cage. 2. Check all grounding connections. 3. Use pipettes with a resistance in the optimal range for your cell type (typically 3-7 MΩ).
Stimulus Artifacts Obscuring Signal	1. Large stimulus current. 2. Inappropriate electrode placement.	1. Reduce the stimulus intensity to the minimum required to elicit a response. 2. Optimize the position of the stimulating and recording electrodes. Use artifact subtraction techniques if available in your software.[15][16][17][18]

Calcium Imaging

Problem	Possible Cause	Troubleshooting Steps
High Background Fluorescence	1. Autofluorescence of the alkaloid. 2. Autofluorescence of the cells or media. 3. Suboptimal dye loading.	1. See FAQ Q1 for mitigating compound autofluorescence. 2. Use phenol (B47542) red-free media. Consider using chemical quenching agents like Sudan Black B.[3][4] 3. Optimize dye concentration and incubation time.
Low Signal-to-Noise Ratio	1. Insufficient dye loading. 2. Phototoxicity or photobleaching. 3. Low calcium signal.	1. Increase dye concentration or incubation time. 2. Reduce laser power and exposure time. Use an anti-fade agent in the mounting medium. 3. Use a more sensitive calcium indicator (e.g., Cal-520).[19] Ensure cells are healthy and responsive.
Signal Artifacts (e.g., pH sensitivity)	1. Some fluorescent dyes are pH-sensitive.[20] 2. Alkaloid affects intracellular pH.	1. Use a ratiometric dye (e.g., Fura-2) which is less sensitive to changes in dye concentration and pH.[21] 2. Measure intracellular pH to confirm if the alkaloid is altering it.
Uneven Dye Loading	1. Incomplete hydrolysis of AM ester dyes. 2. Cell clumping.	1. Ensure the Pluronic F-127 concentration is optimal to aid dye solubilization. 2. Ensure a single-cell suspension before plating.

Neurotransmitter Release Assays

Problem	Possible Cause	Troubleshooting Steps
High Basal Release	1. Cell stress or damage. 2. Contamination of reagents.	1. Handle cells gently during the assay. Ensure solutions are at the correct temperature and pH. 2. Use fresh, sterile solutions.
No Stimulated Release	1. Ineffective stimulation (e.g., KCl concentration too low). 2. Depletion of neurotransmitter stores. 3. Alkaloid inhibits release machinery.	1. Optimize the concentration of the stimulating agent. 2. Ensure cells are adequately pre-loaded with the neurotransmitter or its precursor. 3. This may be a true result. Confirm with a positive control that is known to induce release.
High Variability Between Replicates	1. Inconsistent cell numbers. 2. Pipetting errors. 3. Alkaloid instability or precipitation.	1. Normalize release to the total protein content or cell number in each well. 2. Use calibrated pipettes and be consistent with technique. 3. Ensure the alkaloid is fully dissolved in the assay buffer. Check for precipitation during the experiment.[22]
Interference with Detection	1. Alkaloid has similar properties to the analyte.	1. See FAQ Q4 for troubleshooting detection-specific interference. Run appropriate controls with the alkaloid alone.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is for recording voltage-gated sodium currents in cultured neurons.

Materials:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4 with NaOH, osmolarity ~320 mOsm).

• Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2 with CsOH, osmolarity ~310 mOsm).

• Borosilicate glass capillaries.

• Patch-clamp amplifier, digitizer, and data acquisition software.

• Micromanipulator and microscope.

Methodology:

• Pull glass pipettes from borosilicate capillaries to a resistance of 3-5 MΩ when filled with internal solution.

• Plate cultured neurons on glass coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution at 1-2 mL/min.

• Fill a recording pipette with internal solution and mount it on the headstage.

• Apply positive pressure to the pipette and approach a neuron under visual control.

• Once the pipette touches the cell membrane, release the positive pressure to form a GΩ seal.

• Apply gentle suction to rupture the membrane and achieve the whole-cell configuration.

• Hold the cell at a holding potential of -80 mV.

• Apply a series of depolarizing voltage steps (e.g., from -80 mV to +40 mV in 10 mV increments) to elicit voltage-gated sodium currents.

• After obtaining a stable baseline recording, perfuse the novel alkaloid at the desired concentration and repeat the voltage-step protocol.

• Wash out the alkaloid with external solution and record the recovery.

Ratiometric Calcium Imaging with Fura-2 AM

This protocol measures changes in intracellular calcium in response to a novel alkaloid.

Materials:

• Imaging Buffer (in mM): 130 NaCl, 5 KCl, 2 CaCl₂, 1.2 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4).

• Fura-2 AM (acetoxymethyl ester).

• Pluronic F-127.

• Fluorescence microscope with excitation wavelengths of 340 nm and 380 nm and an emission filter around 510 nm.

Methodology:

• Plate neurons on glass-bottom dishes.

• Prepare a loading solution of 5 µM Fura-2 AM with 0.02% Pluronic F-127 in imaging buffer.

• Remove the culture medium from the cells and wash once with imaging buffer.

• Incubate the cells with the Fura-2 AM loading solution for 30-45 minutes at 37°C.

• Wash the cells three times with imaging buffer to remove excess dye and allow for de-esterification for at least 15 minutes.

• Place the dish on the microscope stage and acquire baseline fluorescence images by alternating excitation at 340 nm and 380 nm.

• Add the novel alkaloid at the desired concentration.

• Continuously record fluorescence images for the desired duration.

• Calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation (F340/F380) to determine changes in intracellular calcium concentration.

HPLC-Based Neurotransmitter (Dopamine) Release Assay

This protocol measures dopamine (B1211576) release from cultured PC12 cells.

Materials:

• Krebs-Ringer-HEPES (KRH) buffer (in mM): 125 NaCl, 5 KCl, 1.2 KH₂PO₄, 1.2 MgSO₄, 2 CaCl₂, 25 HEPES, 10 Glucose (pH 7.4).

• High KCl KRH buffer (90 mM KCl, with NaCl adjusted to maintain osmolarity).

• PC12 cells.

• HPLC system with an electrochemical detector.

Methodology:

• Plate PC12 cells in 24-well plates and differentiate with Nerve Growth Factor (NGF) for 5-7 days.

• Wash the cells twice with warm KRH buffer.

• Pre-incubate the cells with KRH buffer containing the novel alkaloid or vehicle for 15 minutes.

• To stimulate release, replace the buffer with high KCl KRH buffer (containing the alkaloid or vehicle) and incubate for 5 minutes.

• Collect the supernatant (extracellular solution) and place it on ice.

• Add a stabilizing solution (e.g., perchloric acid) to the supernatant to prevent dopamine degradation.

• Lyse the cells to measure the remaining intracellular dopamine content.

• Analyze the dopamine concentration in the supernatant and cell lysate using HPLC with electrochemical detection.

• Express the released dopamine as a percentage of the total dopamine content (supernatant + lysate).

Visualizations

Caption: Workflow for whole-cell patch-clamp electrophysiology experiments.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. mdpi.com [mdpi.com]
• 3. Blocking autofluorescence in brain tissues affected by ischemic stroke, hemorrhagic stroke, or traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Reduction of background autofluorescence in brain sections following immersion in sodium borohydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Role of Plant Derived Alkaloids and Their Mechanism in Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Patch-clamp recordings reveal powerful GABAergic inhibition in dentate hilar neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Common components of patch-clamp internal recording solutions can significantly affect protein kinase A activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An Update of the Classical and Novel Methods Used for Measuring Fast Neurotransmitters During Normal and Brain Altered Function - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Novel Neutralization Antibody Assay Method to Overcome Drug Interference with Better Compatibility with Acid-Sensitive Neutralizing Antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pushing the frontiers: tools for monitoring neurotransmitters and neuromodulators - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Removal of Electrocardiogram Artifacts From Local Field Potentials Recorded by Sensing-Enabled Neurostimulator [frontiersin.org]
• 16. Stimulation and artifact-free extracellular electrophysiological recording of cells in suspension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. freeprojectsforall.com [freeprojectsforall.com]
• 18. researchgate.net [researchgate.net]
• 19. A highly sensitive fluorescent indicator dye for calcium imaging of neural activity in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Origins of Ca2+ imaging with fluorescent indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating the Mechanism of Action of Gelsempervine A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gelsempervine A and other glycine (B1666218) receptor (GlyR) modulators, offering objective performance data and detailed experimental protocols to aid in the validation of its mechanism of action. Gelsempervine A, an alkaloid derived from the Gelsemium plant, has demonstrated significant potential in pain management. Understanding its precise molecular interactions is crucial for further drug development and therapeutic applications.

Unveiling the Glycinergic Pathway of Gelsempervine A

Recent studies have elucidated that Gelsempervine A, along with related Gelsemium alkaloids like gelsemine (B155926) and koumine, exerts its analgesic effects by acting as an orthosteric agonist at spinal glycine receptors, with a notable selectivity for the α3 subunit.[1][2] This activation of GlyRs initiates a downstream signaling cascade that results in the biosynthesis of the neurosteroid allopregnanolone (B1667786).[1][3][4] Allopregnanolone, in turn, acts as a positive allosteric modulator of GABA-A receptors, enhancing inhibitory neurotransmission and producing antinociception.[1] This novel mechanism distinguishes Gelsempervine A from classical analgesics and presents a promising avenue for the development of new pain therapies.

Comparative Analysis of Glycine Receptor Modulators

To validate the mechanism of action of Gelsempervine A, it is essential to compare its activity with well-characterized GlyR modulators. This section provides a quantitative comparison of Gelsempervine A (represented by data from related Gelsemium alkaloids) with a competitive antagonist (Strychnine), a non-competitive antagonist (Picrotoxin), and a positive allosteric modulator (Ivermectin).

Table 1: Comparative Binding Affinity and Efficacy at Glycine Receptors

Compound	Mechanism of Action	Target Receptor Subtype(s)	Binding Affinity (IC50/Ki)	Efficacy (EC50/Imax)	Reference(s)
Gelsemine/Koumine	Orthosteric Agonist	α1, α3	~31.5 - 42 µM (IC50)	Full Agonist	[1][5]
Strychnine	Competitive Antagonist	All GlyRs	40 nM (IC50)	N/A (Antagonist)	[6]
Picrotoxin	Non-competitive Antagonist (Pore Blocker)	α2 homomeric GlyRs, GABA-A Receptors	2.7 - 172 µM (IC50)	N/A (Antagonist)	[7][8]
Ivermectin	Positive Allosteric Modulator / Agonist	All GlyRs	N/A	1 - 5 µM (EC50 as agonist); Potentiates at 30 nM	[9][10][11][12]

Experimental Protocols for Mechanism Validation

Objective validation of Gelsempervine A's mechanism of action requires robust experimental methodologies. The following are detailed protocols for key assays.

Radioligand Binding Assay: [3H]Strychnine Displacement

This assay determines the binding affinity of Gelsempervine A to the glycine receptor by measuring its ability to displace the radiolabeled antagonist, [3H]strychnine.

Materials:

• Synaptic membrane preparations from rat spinal cord

• [3H]strychnine (specific activity ~30-60 Ci/mmol)

• Gelsempervine A and other test compounds

• Assay buffer: 50 mM sodium phosphate (B84403) buffer, pH 7.4

• Scintillation fluid

• Glass fiber filters

• Scintillation counter

Procedure:

• Prepare synaptic membranes from rat spinal cord homogenates by differential centrifugation.

• Incubate the membrane preparation (50-100 µg protein) with a fixed concentration of [3H]strychnine (e.g., 1-5 nM) and varying concentrations of Gelsempervine A or other unlabeled ligands.

• Incubate at 4°C for 30 minutes.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity by liquid scintillation counting.

• Determine the concentration of Gelsempervine A that inhibits 50% of the specific [3H]strychnine binding (IC50) by non-linear regression analysis.

Electrophysiology: Whole-Cell Patch-Clamp Recording

This technique directly measures the functional effect of Gelsempervine A on glycine receptor ion channel activity in cultured neurons or cells expressing recombinant GlyRs.

Materials:

• Cultured spinal neurons or HEK293 cells transfected with GlyR subunit cDNAs (e.g., α3)

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose, pH 7.4

• Internal pipette solution (in mM): 140 CsCl, 10 EGTA, 10 HEPES, 2 Mg-ATP, 0.3 Na-GTP, pH 7.2

• Patch-clamp amplifier and data acquisition system

• Glycine, Gelsempervine A, and other modulators

Procedure:

• Culture cells on glass coverslips.

• Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with external solution.

• Establish a whole-cell patch-clamp configuration on a selected cell.

• Voltage-clamp the cell at a holding potential of -60 mV.

• Apply glycine at its EC50 concentration to elicit a baseline current.

• Co-apply varying concentrations of Gelsempervine A with glycine to determine its effect on the glycine-evoked current.

• To test for agonistic activity, apply Gelsempervine A in the absence of glycine.

• Record and analyze the changes in current amplitude to determine the EC50 or IC50 of Gelsempervine A.

Visualizing the Molecular Pathways

The following diagrams, generated using Graphviz, illustrate the key signaling pathway and experimental workflows involved in validating the mechanism of action of Gelsempervine A.

Caption: Signaling pathway of Gelsempervine A-induced analgesia.

Caption: Workflow for [3H]Strychnine displacement assay.

Caption: Workflow for whole-cell patch-clamp recording.

Conclusion

The validation of Gelsempervine A's mechanism of action through the spinal glycine receptor/allopregnanolone pathway is a critical step in its development as a novel analgesic. By employing the comparative data and detailed experimental protocols provided in this guide, researchers can rigorously assess the compound's pharmacological profile. The unique mode of action of Gelsempervine A offers a promising new strategy for the treatment of pain, and a thorough understanding of its molecular interactions will pave the way for future clinical applications.

References

• 1. Gelsemine and koumine, principal active ingredients of Gelsemium, exhibit mechanical antiallodynia via spinal glycine receptor activation-induced allopregnanolone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glycine receptors and glycine transporters: targets for novel analgesics? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Analysis of Gelsemine and Gelsemium sempervirens Activity on Neurosteroid Allopregnanolone Formation in the Spinal Cord and Limbic System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of Gelsemine and Gelsemium sempervirens Activity on Neurosteroid Allopregnanolone Formation in the Spinal Cord and Limbic System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strychnine-sensitive glycine receptors in cultured primary neurons from rat neocortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Picrotoxin | GABAA receptor antagonist | Hello Bio [hellobio.com]
• 8. researchgate.net [researchgate.net]
• 9. Ivermectin and its target molecules: shared and unique modulation mechanisms of ion channels and receptors by ivermectin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Determinants of Ivermectin Sensitivity at the Glycine Receptor Chloride Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Molecular mechanisms of Cys-loop ion channel receptor modulation by ivermectin [frontiersin.org]
• 12. Molecular mechanisms of Cys-loop ion channel receptor modulation by ivermectin - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity Profile of Gelsempervine A with Structurally Related Alkaloids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of Gelsempervine A with other structurally related alkaloids, focusing on their interactions with key neurological receptors. Due to a lack of direct experimental data on Gelsempervine A, this guide leverages available data for its close structural analogs, primarily Gelsemine and Koumine, to infer its likely cross-reactivity profile. The information presented herein is intended to guide future research and drug development efforts by highlighting potential off-target effects and providing a framework for experimental validation.

Introduction to Gelsempervine A and Related Alkaloids

Gelsempervine A is a monoterpenoid indole (B1671886) alkaloid isolated from plants of the Gelsemium genus. These plants are a rich source of structurally diverse alkaloids, which are broadly classified into several types, including gelsemine-type, koumine-type, and yohimbane-type. These alkaloids are known to possess a range of pharmacological activities, including anti-tumor, anti-inflammatory, and neurotoxic effects. Given their structural similarities, there is a high probability of cross-reactivity, where these alkaloids may bind to the same biological targets, leading to overlapping physiological effects or unexpected side effects.

Recent studies have indicated that certain Gelsemium alkaloids exert their effects by modulating the activity of inhibitory neurotransmitter receptors, specifically Glycine receptors (GlyRs) and γ-aminobutyric acid type A (GABA-A) receptors. This guide will focus on the interactions of Gelsemium alkaloids with these receptors as a basis for understanding the potential cross-reactivity of Gelsempervine A.

Quantitative Analysis of Alkaloid-Receptor Interactions

While direct quantitative data for Gelsempervine A is not currently available in public literature, studies on its structural analogs provide valuable insights into its potential receptor affinity. The following table summarizes the half-maximal inhibitory concentration (IC50) values for the interaction of key Gelsemium alkaloids with Glycine and GABA-A receptors. A lower IC50 value indicates a higher binding affinity and potency.

Alkaloid	Receptor Target	IC50 (µM)	Reference
Gelsemine	Glycine Receptor (α1)	Biphasic: Potentiation at low concentrations, Inhibition at >30 µM	[1]
GABA-A Receptor	>100 µM (Inhibition)	[1]
Koumine	Glycine Receptor (α1)	~50 µM (Inhibition)	[1]
GABA-A Receptor	>100 µM (Inhibition)	[1]
Gelsevirine	Glycine Receptor (α1)	~50 µM (Inhibition)	[1]
GABA-A Receptor	>100 µM (Inhibition)	[1]
Humantenmine	Glycine Receptor (α1)	Inactive	[1]
GABA-A Receptor	Inactive	[1]

Note: The data presented is for related alkaloids and serves as a predictive baseline for Gelsempervine A. Experimental validation is required to determine the precise cross-reactivity profile of Gelsempervine A.

Experimental Protocols

To experimentally determine the cross-reactivity of Gelsempervine A, a competitive binding assay is the most appropriate method. This assay measures the ability of a test compound (e.g., Gelsempervine A) to displace a known radiolabeled ligand that binds to the target receptor.

Detailed Protocol: Competitive Radioligand Binding Assay for Glycine and GABA-A Receptors

1. Materials and Reagents:

• Membrane Preparation: Rat or mouse brain cortex, homogenized in ice-cold sucrose (B13894) buffer.

• Radioligand:

  • For Glycine Receptor: [³H]-Strychnine (a high-affinity GlyR antagonist).

  • For GABA-A Receptor: [³H]-Muscimol (a high-affinity GABA-A receptor agonist).

• Test Compounds: Gelsempervine A and other alkaloids of interest (e.g., Gelsemine, Koumine), dissolved in an appropriate solvent (e.g., DMSO).

• Assay Buffer: Tris-HCl buffer (pH 7.4).

• Scintillation Cocktail and Scintillation Counter .

• Glass Fiber Filters .

• Filtration Manifold .

2. Experimental Procedure:

• Membrane Preparation:

  • Homogenize brain tissue in sucrose buffer and centrifuge to pellet the membranes.

  • Wash the pellet multiple times with assay buffer to remove endogenous ligands.

  • Resuspend the final membrane pellet in assay buffer to a final protein concentration of 0.5-1.0 mg/mL.

• Assay Setup:

  • Prepare serial dilutions of the unlabeled test compounds (Gelsempervine A and other alkaloids).

  • In a series of microcentrifuge tubes, add the following in order:

    • Assay buffer.

    • A fixed concentration of the radioligand ([³H]-Strychnine or [³H]-Muscimol).

    • Increasing concentrations of the unlabeled test compound.

    • Membrane preparation.

  • Include control tubes for total binding (only radioligand and membranes) and non-specific binding (radioligand, membranes, and a high concentration of a known unlabeled ligand, e.g., unlabeled strychnine (B123637) or GABA).

• Incubation:

  • Incubate the tubes at a specific temperature (e.g., 4°C or room temperature) for a predetermined time to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each tube through glass fiber filters using a filtration manifold to separate bound from free radioligand.

  • Wash the filters quickly with ice-cold assay buffer to remove any unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

3. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding as a function of the logarithm of the unlabeled test compound concentration.

• Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

• The inhibition constant (Ki) can be calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Signaling Pathways

The primary mechanism of action for inhibitory neurotransmitter receptors like the Glycine and GABA-A receptors involves the influx of chloride ions upon activation, leading to hyperpolarization of the neuronal membrane and a decrease in neuronal excitability.

Caption: Signaling pathway of Glycine and GABA-A receptors modulated by Gelsemium alkaloids.

Experimental Workflow

The following diagram illustrates the key steps in a competitive binding assay to determine the cross-reactivity of Gelsempervine A.

Caption: Experimental workflow for a competitive binding assay.

Conclusion and Future Directions

The available evidence from structurally related Gelsemium alkaloids strongly suggests that Gelsempervine A is likely to exhibit cross-reactivity at inhibitory Glycine and GABA-A receptors. This potential for off-target binding is a critical consideration in the development of any therapeutic agent based on this scaffold.

Future research should prioritize direct experimental validation of Gelsempervine A's binding affinity and functional activity at these and other potential neurological targets. The competitive binding assay protocol detailed in this guide provides a robust framework for such investigations. A comprehensive understanding of the cross-reactivity profile of Gelsempervine A will be essential for assessing its therapeutic potential and predicting its toxicological profile.

References

• 1. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential of Gelsempervine A: An In Vitro and In Vivo Correlation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo activities of Gelsempervine A, a promising alkaloid compound, with established therapeutic alternatives for anxiety and neuropathic pain. The data presented herein is intended to facilitate an objective evaluation of Gelsempervine A's potential as a novel therapeutic agent.

Executive Summary

Gelsempervine A, a primary active component of Gelsemium sempervirens, has demonstrated significant anxiolytic and analgesic properties in preclinical studies. In vivo, it exhibits dose-dependent efficacy in rodent models of anxiety and neuropathic pain. The primary mechanisms of action appear to involve the modulation of glycine (B1666218) receptors and the downregulation of dipeptidyl peptidase-4 (DPP4), leading to increased levels of the neurosteroid allopregnanolone (B1667786), which is known for its calming and pain-relieving effects. This guide directly compares the available data for Gelsempervine A with diazepam, a classic anxiolytic, and pregabalin (B1679071), a first-line treatment for neuropathic pain, to provide a clear perspective on its relative performance.

Comparative Data: Gelsempervine A vs. Alternatives

Anxiolytic Activity

Table 1: In Vitro and In Vivo Anxiolytic Activity Comparison

Compound	In Vitro Target & Activity	In Vivo Model	In Vivo Efficacy
Gelsempervine A	Stimulates allopregnanolone synthesis in rat limbic system slices[1]	Elevated Plus Maze (Rats)	Dose-dependently increases time spent in open arms[2]
Diazepam	High affinity for GABA-A receptors[1][3][4][5][6]	Elevated Plus Maze (Rats)	Increases exploration of open arms at 0.25-1.0 mg/kg[3]

Neuropathic Pain Activity

Table 2: In Vitro and In Vivo Neuropathic Pain Activity Comparison

Compound	In Vitro Target & Activity	In Vivo Model	In Vivo Efficacy
Gelsempervine A	Downregulates DPP4 expression in the spinal dorsal horn of rats[7]	Spinal Nerve Ligation (Rats)	Elevates mechanical withdrawal threshold at 10 µg[7]
Pregabalin	High affinity for the α2δ-1 subunit of voltage-gated calcium channels (Ki = 180 nM)[8][9][10][11][12]	Spared Nerve Injury (Rats)	Reverses the reduction in paw withdrawal threshold[8]

Experimental Protocols

In Vitro Assays

• Allopregnanolone Synthesis Assay: As described by Venard et al. (2011), rat limbic system and spinal cord slices are incubated with [3H]progesterone in the presence of Gelsempervine A. The conversion to [3H]3α,5α-THP (allopregnanolone) is measured by thin-layer chromatography and liquid scintillation counting to determine the stimulatory effect of the compound.[1]

• DPP4 Inhibition Assay: The inhibitory activity of a compound on DPP4 can be assessed using a commercially available kit. The assay measures the fluorescence generated from the cleavage of a substrate by DPP4. The reduction in fluorescence in the presence of the test compound relative to a control is used to determine the percent inhibition.

• Receptor Binding Assays:

  • GABA-A Receptor Binding: The affinity of a compound for the GABA-A receptor is determined by radioligand binding assays using membranes from animal brain tissue and a specific radiolabeled ligand, such as [3H]flunitrazepam. The displacement of the radioligand by the test compound is measured to calculate the inhibition constant (Ki).

  • α2δ-1 Subunit Binding: The binding affinity of a compound to the α2δ-1 subunit of voltage-gated calcium channels is determined using radioligand binding assays with membranes from cells expressing the recombinant subunit and a specific radioligand like [3H]gabapentin or [3H]pregabalin. The displacement of the radioligand is used to calculate the Ki value.[8][9][10][12]

In Vivo Models

• Elevated Plus Maze (EPM) for Anxiety: This test is based on the natural aversion of rodents to open and elevated spaces. The maze consists of two open and two enclosed arms. Anxiolytic compounds increase the time spent and the number of entries into the open arms. Rats are administered the test compound or vehicle prior to a 5-minute test session in the EPM. Behavior is recorded and analyzed for time spent in each arm and the number of arm entries.[2][3]

• Spinal Nerve Ligation (SNL) Model for Neuropathic Pain: This surgical model in rats involves the tight ligation of the L5 and L6 spinal nerves. This procedure induces mechanical allodynia, a painful response to a normally non-painful stimulus. The efficacy of an analgesic compound is assessed by measuring the paw withdrawal threshold to a mechanical stimulus (e.g., von Frey filaments) before and after drug administration. An increase in the withdrawal threshold indicates an analgesic effect.[7]

Signaling Pathways and Mechanisms of Action

Gelsempervine A: Anxiolytic and Analgesic Pathways

The anxiolytic and analgesic effects of Gelsempervine A are believed to be mediated through at least two distinct but potentially interconnected pathways.

1. Glycine Receptor Modulation and Allopregnanolone Synthesis: Gelsempervine A acts on glycine receptors, which in turn stimulates the synthesis of the neurosteroid allopregnanolone. Allopregnanolone is a potent positive allosteric modulator of the GABA-A receptor, the primary target of benzodiazepines like diazepam. Increased allopregnanolone levels enhance GABAergic inhibition, leading to anxiolytic and analgesic effects.

Proposed anxiolytic and analgesic pathway of Gelsempervine A.

2. DPP4 Downregulation in Neuropathic Pain: In a model of neuropathic pain, Gelsempervine A has been shown to downregulate the expression of DPP4 in the spinal cord.[7] DPP4 is an enzyme that degrades incretin (B1656795) hormones like GLP-1. Inhibition of DPP4 is a therapeutic strategy for type 2 diabetes and has also been shown to have neuroprotective and anti-inflammatory effects. The downstream signaling cascade following DPP4 downregulation by Gelsempervine A in the context of neuropathic pain is still under investigation but is thought to involve the modulation of neuroinflammation.[2][13][14]

Proposed neuropathic pain pathway of Gelsempervine A.

Alternative Drug Mechanisms

Diazepam's Anxiolytic Action: Diazepam, a benzodiazepine (B76468), binds to a specific site on the GABA-A receptor, enhancing the effect of the inhibitory neurotransmitter GABA. This leads to increased chloride ion influx into neurons, hyperpolarization, and reduced neuronal excitability, resulting in its anxiolytic, sedative, and muscle relaxant properties.[4]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Direct evidence for diazepam modulation of GABAA receptor microscopic affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diazepam - Wikipedia [en.wikipedia.org]
• 5. Diazepam-bound GABAA receptor models identify new benzodiazepine binding-site ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of action of benzodiazepines on GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gelsemine relieves the neuropathic pain by down-regulating DPP4 level in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pregabalin is a potent and selective ligand for α(2)δ-1 and α(2)δ-2 calcium channel subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of the alpha2-delta-1 subunit of voltage-dependent calcium channels as a molecular target for pain mediating the analgesic actions of pregabalin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Alpha 2 Delta (α2δ) Ligands, Gabapentin and Pregabalin: What is the Evidence for Potential Use of These Ligands in Irritable Bowel Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Therapeutic Effects of GLP-1 Receptor Agonists and DPP-4 Inhibitors in Neuropathic Pain: Mechanisms and Clinical Implications - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Gelsempervine A Against Known Neuroactive Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for research and informational purposes only. The information provided herein is based on currently available scientific literature.

Executive Summary:

This guide provides a comparative analysis of the neuroactive compound Gelsempervine A against two well-characterized neuroactive agents: Diazepam and Strychnine. Gelsempervine A is a natural product isolated from Gelsemium elegans; however, as of the date of this publication, there is a significant lack of publicly available data on its specific neuropharmacological properties. Based on the known activity of other alkaloids from the Gelsemium genus, it is hypothesized that Gelsempervine A may exert its effects through modulation of inhibitory neurotransmitter receptors, such as glycine (B1666218) receptors (GlyR) and/or γ-aminobutyric acid type A (GABA-A) receptors.[1][2]

This guide is structured to serve as a template for benchmarking Gelsempervine A once experimental data becomes available. It includes a comparative data table, detailed experimental protocols for key assays, and visualizations of relevant pathways and workflows. The data for the comparator compounds, Diazepam and Strychnine, are provided to establish a framework for evaluation.

Comparative Data of Neuroactive Compounds

The following table summarizes the known receptor binding and functional data for Diazepam and Strychnine. The corresponding fields for Gelsempervine A are marked as "Data not available" to highlight the current knowledge gap and to provide a clear template for future data integration.

Parameter	Gelsempervine A	Diazepam	Strychnine	References
Primary Molecular Target(s)	Data not available (Hypothesized: GlyR, GABA-A Receptor)	GABA-A Receptor	Glycine Receptor (GlyR)	[3][4]
Mechanism of Action	Data not available	Positive Allosteric Modulator	Competitive Antagonist	[3][5][4][6]
Binding Affinity (Ki)	Data not available	~4-80 nM (GABA-A Receptor subtypes)	~30 nM (Glycine Receptor)	[7][8][9][10]
Functional Effect	Data not available	Enhances GABA-mediated chloride influx, leading to neuronal hyperpolarization and inhibition.[3][4][11][12]	Blocks glycine-mediated chloride influx, leading to disinhibition and neuronal excitation.[6][13]
In Vitro Efficacy (EC50/IC50)	Data not available	EC50 for potentiation of GABA response is typically in the low nanomolar range.	IC50 for inhibition of glycine response is in the nanomolar range.	[14]
Known In Vivo Effects	Data not available	Anxiolytic, sedative, muscle-relaxant, anticonvulsant.[3][4]	Convulsant, muscle spasms.[6][15]

Experimental Protocols

To elucidate the neuroactive profile of Gelsempervine A and enable a direct comparison with known compounds, the following standard experimental protocols are recommended.

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for a specific receptor.[16][17][18][19]

Objective: To determine the binding affinity of Gelsempervine A for the human GABA-A receptor and Glycine receptor.

Materials:

• Receptor source: Membranes from HEK293 cells stably expressing the human α1β2γ2 GABA-A receptor or α1 Glycine receptor.

• Radioligand for GABA-A Receptor Assay: [³H]-Flunitrazepam (a high-affinity benzodiazepine (B76468) site agonist).

• Radioligand for Glycine Receptor Assay: [³H]-Strychnine (a high-affinity glycine receptor antagonist).

• Test Compound: Gelsempervine A.

• Non-specific Binding Control for GABA-A Receptor Assay: Clonazepam (1 µM).

• Non-specific Binding Control for Glycine Receptor Assay: Glycine (1 mM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Membrane Preparation: Homogenize cells expressing the receptor of interest in cold assay buffer. Centrifuge the homogenate to pellet the membranes. Wash the pellet and resuspend in fresh assay buffer to a final protein concentration of 50-100 µ g/well .

• Assay Setup: In a 96-well microplate, add the following in triplicate:

  • Total Binding: 50 µL of assay buffer, 50 µL of radioligand, and 100 µL of diluted cell membranes.

  • Non-specific Binding: 50 µL of non-specific binding control, 50 µL of radioligand, and 100 µL of diluted cell membranes.

  • Competitive Binding: 50 µL of varying concentrations of Gelsempervine A, 50 µL of radioligand, and 100 µL of diluted cell membranes.

• Incubation: Incubate the plate at room temperature for 60 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters three times with ice-cold assay buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the specific binding as a function of the log concentration of Gelsempervine A. Determine the IC50 value (the concentration of Gelsempervine A that inhibits 50% of the specific binding of the radioligand) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the functional effect of a compound on ion channel activity in living cells.[20][21][22][23][24]

Objective: To determine if Gelsempervine A modulates GABA-A receptor- or Glycine receptor-mediated currents.

Materials:

• HEK293 cells expressing the human α1β2γ2 GABA-A receptor or α1 Glycine receptor, plated on glass coverslips.

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling patch pipettes.

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 glucose, pH 7.4.

• Internal solution (for pipette, in mM): 140 CsCl, 2 MgCl₂, 10 EGTA, 10 HEPES, 2 ATP-Mg, 0.3 GTP-Na, pH 7.2.

• GABA or Glycine (agonist).

• Gelsempervine A.

Procedure:

• Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with internal solution.

• Cell Preparation: Place a coverslip with adherent cells in the recording chamber and perfuse with external solution.

• Giga-seal Formation: Approach a cell with the patch pipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, achieving the whole-cell configuration.

• Voltage-Clamp Recordings: Clamp the cell membrane potential at -60 mV.

• Agonist Application: Apply a brief pulse of a sub-maximal concentration of GABA or Glycine (e.g., EC20) to elicit an inward chloride current.

• Compound Application: Co-apply Gelsempervine A with the agonist to determine if it potentiates or inhibits the current. To test for direct agonist or antagonist effects, apply Gelsempervine A alone.

• Data Analysis: Measure the peak amplitude of the elicited currents. Compare the current amplitude in the presence and absence of Gelsempervine A. Construct concentration-response curves to determine the EC50 or IC50 of Gelsempervine A's modulatory effect.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the benchmarking of Gelsempervine A.

Caption: Hypothesized Signaling Pathway for Gelsempervine A.

Caption: Experimental Workflow for Competitive Binding Assay.

Caption: Logical Relationship of the Comparative Analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Diazepam - Wikipedia [en.wikipedia.org]
• 5. Strychnine - Wikipedia [en.wikipedia.org]
• 6. STRYCHNINE | Poisoning & Drug Overdose, 7e | AccessMedicine | McGraw Hill Medical [accessmedicine.mhmedical.com]
• 7. Diazepam-bound GABAA receptor models identify new benzodiazepine binding-site ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Different Benzodiazepines Bind with Distinct Binding Modes to GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Strychnine binding associated with glycine receptors of the central nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Diazepam? [synapse.patsnap.com]
• 12. droracle.ai [droracle.ai]
• 13. Strychnine Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Mechanism of action of benzodiazepines on GABAA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Strychnine | Chemical Emergencies | CDC [cdc.gov]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. journals.physiology.org [journals.physiology.org]
• 18. Radioligand Binding Studies | Springer Nature Experiments [experiments.springernature.com]
• 19. researchgate.net [researchgate.net]
• 20. sophion.com [sophion.com]
• 21. Whole Cell Patch Clamp Protocol [protocols.io]
• 22. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 23. homepages.gac.edu [homepages.gac.edu]
• 24. researchgate.net [researchgate.net]

In-Depth Analysis of Chiral Columns for Gelsempervine A Separation Currently Unavailable in Published Literature

A comprehensive head-to-head comparison of different chiral columns for the enantioseparation of Gelsempervine A, supported by experimental data, cannot be provided at this time due to a lack of specific studies in the published scientific literature. Extensive searches have not yielded any articles detailing the successful chiral resolution of Gelsempervine A or comparing the performance of various chiral stationary phases (CSPs) for this specific alkaloid.

While direct comparative data for Gelsempervine A is absent, this guide offers a framework for researchers, scientists, and drug development professionals on how to approach the selection of a suitable chiral column for this and other similar novel chiral compounds. The information provided is based on established principles of chiral chromatography and common practices for the separation of alkaloids.

General Strategy for Chiral Method Development for Alkaloids

The selection of an appropriate chiral stationary phase is the most critical step in developing a successful enantioseparation method. For alkaloids like Gelsempervine A, polysaccharide-based CSPs are often the first choice due to their broad applicability and success in separating a wide range of chiral compounds.[1][2]

The general workflow for selecting a chiral column and developing a separation method is illustrated in the diagram below.

References

• 1. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sfera.unife.it [sfera.unife.it]

Safety & Regulatory Compliance

Essential Safety and Disposal Protocol for Gelsempervine A

For researchers, scientists, and drug development professionals, the meticulous management of potent compounds like Gelsempervine A is paramount for ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the proper disposal of Gelsempervine A, synthesized from established best practices for handling highly potent and toxic organic compounds. Adherence to these procedures is critical for minimizing risk and ensuring regulatory compliance.

Handling and Precautionary Data

Precautionary Measure	Guideline	Rationale
Personal Protective Equipment (PPE)	Wear a lab coat, nitrile gloves (double-gloving recommended), and chemical safety goggles at all times.	To prevent skin and eye contact with the potent compound.
Ventilation	All handling of solid Gelsempervine A and its solutions must be conducted in a certified chemical fume hood.[1]	To prevent inhalation of airborne particles or vapors.[1]
Weighing	Use a dedicated, contained balance (e.g., a powder containment hood) for weighing solid Gelsempervine A.	To minimize the risk of aerosolization and contamination of the laboratory environment.
Solvent Selection	Use the minimum amount of appropriate solvent necessary for a procedure. Avoid halogenated solvents if possible to simplify waste disposal.[1]	To reduce the volume of hazardous waste generated.
Spill Management	Have a spill kit readily available. For small spills, absorb with an inert material (e.g., vermiculite, sand), collect in a sealed container, and treat as hazardous waste.	To ensure rapid and safe cleanup in the event of an accidental release.
Designated Area	Clearly designate the area where Gelsempervine A is being handled.	To prevent cross-contamination and accidental exposure of other personnel.

Experimental Protocol for Disposal of Gelsempervine A

The primary method for the disposal of Gelsempervine A and associated contaminated materials is through a licensed hazardous waste disposal service.[2][3] Under no circumstances should Gelsempervine A or its solutions be disposed of down the drain or in regular trash. [1][2]

Step 1: Personal Protective Equipment (PPE) and Preparation

• Don appropriate PPE as outlined in the table above.

• Ensure a designated hazardous waste collection container is available in the fume hood where the work is being conducted.[1]

Step 2: Segregation and Collection of Waste

• Solid Waste:

  • Carefully collect all dry waste contaminated with Gelsempervine A, including weighing papers, pipette tips, and contaminated gloves.

  • Place all solid waste into a designated, leak-proof, and clearly labeled hazardous waste container.[2] The container should be labeled "Hazardous Waste" and include the full chemical name "Gelsempervine A".[2][3]

• Liquid Waste:

  • Collect all solutions containing Gelsempervine A in a separate, compatible, and sealed hazardous waste container.[2][3]

  • The container must be clearly labeled as "Hazardous Waste" with the full chemical name and the solvent(s) used.[2]

  • Do not mix incompatible waste streams. For instance, segregate halogenated and non-halogenated solvent waste if required by your institution.[1][4]

• Contaminated Glassware:

  • Rinse contaminated glassware three times with a suitable solvent (e.g., the solvent used in the experiment).[5][6]

  • Collect the rinsate as hazardous liquid waste.[5][6]

  • After triple rinsing, the glassware can typically be washed through normal laboratory procedures, though institutional policies may vary.[6]

Step 3: Spill Management

• In the event of a spill, immediately alert personnel in the area and, if necessary, evacuate.

• If the spill is small and you are trained to handle it, wear appropriate PPE and contain the spill with absorbent material from a chemical spill kit.[4]

• Carefully sweep or wipe up the absorbed material and place it in the designated solid hazardous waste container.

• Decontaminate the spill area with an appropriate solvent and then soap and water. Collect all cleaning materials as hazardous waste.

• For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office immediately.

Step 4: Storage and Disposal

• Ensure all hazardous waste containers are tightly sealed and stored in a designated satellite accumulation area.[3][7]

• The storage area should be secure, well-ventilated, and have secondary containment to prevent the spread of material in case of a leak.[8]

• Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.[4]

• Provide the waste contractor with all necessary documentation, including the chemical name and any other components of the waste stream.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Gelsempervine A.

Caption: Workflow for the safe disposal of Gelsempervine A waste.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. web.mit.edu [web.mit.edu]
• 3. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 4. nipissingu.ca [nipissingu.ca]
• 5. benchchem.com [benchchem.com]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. danielshealth.com [danielshealth.com]